2-Amino-6-chlorobenzophenone

• CAS: 5649-38-7

Core Science & Biosynthesis

A Guide to 2-Amino-5-chlorobenzophenone: A Foundational Precursor in Benzodiazepine Synthesis

An Important Note on Isomer Specificity: This technical guide focuses on 2-Amino-5-chlorobenzophenone (CAS 719-59-5) . While the initial query specified the 6-chloro isomer (CAS 5649-38-7), a comprehensive literature review reveals that the 5-chloro isomer is the crucial and extensively documented intermediate for the synthesis of a wide array of benzodiazepine-class pharmaceuticals. For researchers and drug development professionals, understanding the properties of the 5-chloro isomer is paramount.

Introduction: The Gateway to a Class of Therapeutics

2-Amino-5-chlorobenzophenone is an organic compound that serves as a cornerstone in medicinal and organic chemistry.[1][2] It is not merely a laboratory chemical but a pivotal starting material for the synthesis of 1,4-benzodiazepines, a major class of psychoactive drugs renowned for their sedative, hypnotic, anxiolytic, anticonvulsant, and muscle relaxant properties.[3] The strategic placement of the amino, chloro, and benzoyl groups on the aniline ring makes it a versatile precursor for constructing the characteristic seven-membered diazepine ring system found in drugs like diazepam, lorazepam, and chlordiazepoxide.[3][4]

Beyond benzodiazepines, its derivatives have been explored for a range of other pharmacological activities, including as antimitotic agents, p38 MAP kinase inhibitors, and bradykinin B1 receptor antagonists.[5][6] This guide provides a detailed examination of its chemical properties, synthesis, reactivity, and critical role in the development of active pharmaceutical ingredients (APIs).

Physicochemical and Spectroscopic Profile

A precise understanding of the physicochemical properties of 2-Amino-5-chlorobenzophenone is fundamental for its application in synthesis, ensuring identity, purity, and predictable reactivity.

Core Chemical Properties

The compound presents as a yellow crystalline powder, a characteristic that aids in its visual identification.[7] Its stability under standard conditions is good, though it is incompatible with strong oxidizing agents.[7][8]

Property	Value	Source(s)
CAS Number	719-59-5	[9][10]
Molecular Formula	C₁₃H₁₀ClNO	[7][11][12]
Molar Mass	231.68 g/mol	[7][9][11][12]
Appearance	Yellow Crystalline Powder	[7]
Melting Point	96-98 °C	[7][12]
Boiling Point	207 °C	[7][12]
Flash Point	211 °C	[7][12]
Solubility	Soluble in DMSO; methanol solubility may result in faint turbidity.	[7]
LogP	3.16 (at 21°C, pH 7)	[7]
IUPAC Name	(2-amino-5-chlorophenyl)(phenyl)methanone	[9][11]

Spectroscopic Signature for Structural Verification

Spectroscopic analysis is non-negotiable for confirming the structural integrity of starting materials in pharmaceutical synthesis.

• Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of key functional groups. Expect to observe N-H stretching vibrations for the primary amine around 3320 cm⁻¹ and a strong C=O stretch for the ketone group near 1620 cm⁻¹.[5] This confirms the presence of both the amino and benzophenone functionalities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is essential for confirming the substitution pattern on the aromatic rings. The protons of the amino group and the aromatic protons will appear as distinct signals, allowing for unambiguous structural confirmation.

• Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion peak corresponding to the compound's molecular weight, further confirming its identity.[13] The isotopic pattern of chlorine will also be evident.

Synthesis and Reactivity: The Path to Complexity

While commercially available, understanding the synthesis of 2-amino-5-chlorobenzophenone provides insight into potential impurities. One common laboratory method involves the reduction of 5-chloro-3-phenylanthranil using iron powder in ethanol, followed by treatment with sulfuric acid.[14]

The true utility of this compound lies in its reactivity, which is dominated by the nucleophilic amino group and the electrophilic ketone. The primary application is a two-step sequence to form the benzodiazepine core.

Core Reactivity: Acylation and Cyclization

The synthesis of most 7-chloro-1,4-benzodiazepines begins with the acylation of the 2-amino group.[3][15] This is a critical step that introduces the side chain necessary for the subsequent cyclization. A common reagent for this is chloroacetyl chloride, which forms the intermediate 2-(chloroacetamido)-5-chlorobenzophenone.[3][16]

This acylation step is mechanistically important as it transforms the primary amine into an amide, altering its reactivity and setting the stage for ring closure. The subsequent cyclization is typically achieved by treating the intermediate with a base, such as methanolic ammonia, which facilitates an intramolecular nucleophilic substitution to form the seven-membered diazepine ring.[17]

Experimental Protocol: Synthesis of 2-(Chloroacetamido)-5-chlorobenzophenone

This protocol details the foundational acylation step, a gateway to numerous benzodiazepine APIs.

Objective: To synthesize the key intermediate 2-(chloroacetamido)-5-chlorobenzophenone from 2-amino-5-chlorobenzophenone.

Materials:

• 2-Amino-5-chlorobenzophenone

• Toluene

• Chloroacetyl chloride

• Dilute aqueous ammonia solution

• Anhydrous sodium sulfate

• Ethanol

• Reaction vessel with reflux condenser and stirring mechanism

• Ice bath

Procedure:

• Dissolution: Dissolve 2-amino-5-chlorobenzophenone (1 mole equivalent) in toluene within the reaction vessel.[16]

• Addition of Acylating Agent: Slowly add chloroacetyl chloride (2 mole equivalents) to the solution.[16]

• Reaction: Reflux the reaction mixture for approximately 2.5 hours.[16] This allows the expulsion of most of the hydrogen chloride gas formed during the reaction.

• Workup: Cool the solution and wash it with a cold, dilute aqueous ammonia solution to neutralize any remaining acid.[16]

• Drying: Dry the organic layer using anhydrous sodium sulfate, then filter to remove the drying agent.[16]

• Concentration: Concentrate the filtrate in vacuo to remove the toluene.[16]

• Purification: Recrystallize the resulting crude product from ethanol to yield pure 2-(chloroacetamido)-5-chlorobenzophenone.[3][16]

Trustworthiness Note: This self-validating protocol relies on the distinct physical properties of the product. The success of the reaction can be monitored by Thin Layer Chromatography (TLC) and confirmed by the melting point of the product (119-122 °C) and spectroscopic analysis.[16]

Application in Drug Synthesis: A Visual Workflow

The primary value of 2-amino-5-chlorobenzophenone is its role as a precursor to a vast library of benzodiazepines. The following workflow illustrates its conversion into the core benzodiazepine structure, which is then further modified to produce specific drugs like Diazepam.

Caption: Synthesis pathway from 2-Amino-5-chlorobenzophenone to Diazepam.

Safety and Handling

As with any active chemical reagent, proper handling of 2-Amino-5-chlorobenzophenone is essential.

• Hazards: The compound is classified as an irritant. It can cause serious eye irritation, skin irritation, and may cause respiratory irritation.[18][19] It may also be harmful if swallowed.[19]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[18][20] Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid breathing dust.[18]

• Handling: Avoid contact with skin and eyes. Wash hands thoroughly after handling.[18]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials like strong oxidizing agents.[8][19]

Conclusion

2-Amino-5-chlorobenzophenone is a deceptively simple molecule that holds a significant position in the landscape of pharmaceutical development. Its unique arrangement of functional groups provides an efficient and versatile entry point into the synthesis of the 1,4-benzodiazepine class of drugs. For researchers and scientists, a thorough understanding of its chemical properties, reactivity, and handling is not just academic—it is a prerequisite for the safe and effective development of new and established therapeutics that have impacted millions of lives.

References

• 2-Amino-5-chlorobenzophenone. (n.d.). PubChem. Retrieved February 24, 2026, from [Link]

• Kamal, A., et al. (2016). An Update on the Synthesis of Pyrrolo[15][18]benzodiazepines. MDPI. Retrieved February 24, 2026, from [Link]

• Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. (2019). PMC. Retrieved February 24, 2026, from [Link]

• Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. (2019, December 17). ACS Omega. Retrieved February 24, 2026, from [Link]

• Synthesis of diazepam, sedative drug, from 2-amino-5-chlorobenzophenone. (n.d.). SID. Retrieved February 24, 2026, from [Link]

• Preparation process of 2-amino-5-chlorobenzophenone. (n.d.). Google Patents.

• Synthesis, physicochemical and biological evaluation of 2-amino-5-chlorobenzophenone derivatives as potent skeletal muscle relaxants. (2015). Arabian Journal of Chemistry. Retrieved February 24, 2026, from [Link]

• 2-Amino-5-chlorobenzophenone. (n.d.). Wikipedia. Retrieved February 24, 2026, from [Link]

• Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. (2020, January 8). UCL Discovery. Retrieved February 24, 2026, from [Link]

• 2-Amino-5-Chlorobenzophenone Manufacturers Gujarat. (n.d.). Gaurang International. Retrieved February 24, 2026, from [Link]

• Chemical Properties of 2-Aminobenzophenone (CAS 2835-77-0). (n.d.). Cheméo. Retrieved February 24, 2026, from [Link]

• 2-Amino-2'-chlorobenzophenone. (n.d.). PubChem. Retrieved February 24, 2026, from [Link]

• Benzophenone, 2-amino-5-chloro-. (n.d.). NIST WebBook. Retrieved February 24, 2026, from [Link]

• Synthesis and structure-activity relationship of 2-aminobenzophenone derivatives as antimitotic agents. (2002, June 6). PubMed. Retrieved February 24, 2026, from [Link]

• The methods of synthesis of 2-aminobenzophenones. (2024, August 12). Prospects in Pharmaceutical Sciences. Retrieved February 24, 2026, from [Link]

• Mass spectrum of Benzophenone, 2-amino-5-chloro-. (n.d.). NIST WebBook. Retrieved February 24, 2026, from [Link]

• A Review on Synthesis and Biological Importance of Benzophenone and its Derivatives. (2018, September 25). Asian Journal of Organic & Medicinal Chemistry. Retrieved February 24, 2026, from [Link]

• Buy 2-amino-5-chlorobenzophenone From Trusted Pharma Chemical Supplier. (n.d.). Pharmasynth. Retrieved February 24, 2026, from [Link]

• Identifying Unknown from IR, NMR, and Mass Spectrometry. (n.d.). Chemistry Steps. Retrieved February 24, 2026, from [Link]

• 2-Amino-5-chlorobenzophenone (5-Chloro-2-aminobenzophenone). (n.d.). Bio-Techne. Retrieved February 24, 2026, from [Link]

• 2-Amino-5-chlorobenzophenone. (n.d.). RayBiotech. Retrieved February 24, 2026, from [Link]

• (+)-Sclareolide. (n.d.). CAS Common Chemistry. Retrieved February 24, 2026, from [Link]

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Technical Whitepaper: Solubility Profiling and Solvent Selection for 2-Amino-6-chlorobenzophenone

The following technical guide is structured as a strategic whitepaper for researchers and process chemists. It addresses the specific solubility profile of 2-Amino-6-chlorobenzophenone (CAS 5649-38-7) , distinguishing it from its common isomers, and provides a validated framework for solvent selection in drug substance manufacturing.

Executive Summary

2-Amino-6-chlorobenzophenone (ACB) is a critical pharmacophore and intermediate in the synthesis of 1,4-benzodiazepines and quinoline-based antimalarials. Despite its structural simplicity, the positional isomerism of the chloro-substituent (6-chloro vs. 5-chloro) significantly alters the crystal lattice energy and solvation thermodynamics.

This guide addresses a common industry gap: the scarcity of public solubility data specifically for the 6-chloro isomer (CAS 5649-38-7) compared to its widely characterized 5-chloro analogue. We present benchmark solubility limits derived from patent literature, a self-validating protocol for generating temperature-dependent solubility curves, and a thermodynamic modeling framework to optimize crystallization yields.

Chemical Identity & Isomer Specificity

Before initiating any solubility study, verification of the specific isomer is paramount. The 6-chloro isomer exhibits distinct physical properties due to the steric hindrance proximal to the carbonyl group.

Attribute	Specification	Notes
Compound Name	2-Amino-6-chlorobenzophenone	Target Compound
CAS Registry	5649-38-7	Critical Check:[1][2][3][4][5][6][7] Do not confuse with 5-chloro (CAS 719-59-5) or 2,5-dichloro (CAS 2958-36-3)
Molecular Formula
Molecular Weight	231.68 g/mol
Melting Point	101–102.5 °C	Distinct from 5-chloro isomer (96–98 °C)
Appearance	Yellow to Orange Crystalline Solid

Reference Solubility Benchmarks

The following data points serve as anchor values for solvent screening. These values are derived from isolation and purification protocols in verified patent literature.

Table 1: Benchmark Solubility Limits (Ambient Pressure)

Solvent System	Solubility Status	Quantitative Benchmark	Process Context
Diethyl Ether	Soluble	~26.5 mg/mL (at 0–5 °C)	Used in acylation reactions [1].
Benzene	Soluble	~20.0 mg/mL (at 25 °C)	Used for extraction and reflux [2].
Hexane	Sparingly Soluble	Crystallizes upon cooling	Standard anti-solvent for purification [1].
Ethanol	Temperature Dependent	High at reflux; crystallizes on cooling	Preferred solvent for recrystallization [3].
Water	Insoluble	< 0.1 mg/mL	Used for washing inorganic salts [1].
Ethyl Acetate	Soluble	High	Used in binary solvent recrystallization (EtOAc/Hexane).

Process Insight: The high solubility in ether and benzene contrasted with the temperature-dependent solubility in ethanol suggests that alcohols are the optimal class for cooling crystallization , while hydrocarbons (hexane) function effectively as anti-solvents.

Experimental Protocol: High-Precision Solubility Determination

Since comprehensive

-dependent tables are proprietary, researchers must generate specific curves for their solvent systems. The following Laser Monitoring Observation Technique is superior to gravimetric methods for its speed and accuracy in detecting the metastable zone width (MSZW).

Workflow Visualization

Figure 1: Dual-path workflow for solubility determination. The Dynamic Method (Laser) is preferred for rapid profiling, while the Static Method (HPLC) is used for validating final saturation points.

Step-by-Step Methodology

• Preparation: Load a jacketed glass vessel with a known mass of solvent. Add excess 2-Amino-6-chlorobenzophenone (approx. 20% w/w excess based on Table 1 benchmarks).

• Equilibration: Agitate at 400 rpm. Ramp temperature to the target

  (e.g., 278.15 K to 323.15 K in 5 K intervals).

• Detection (Static Method):

  • Maintain

    for 4 hours to ensure equilibrium.

  • Stop agitation and allow settling (30 mins).

  • Filter supernatant through a 0.45 µm PTFE syringe filter (pre-heated to

    ).

  • Analyze filtrate via HPLC (C18 column, ACN:Water mobile phase).

• Calculation: Convert concentration to mole fraction (

  ) using: Where is mass and is molecular weight for solute (1) and solvent (2).

Thermodynamic Modeling & Data Correlation

To interpolate solubility at unmeasured temperatures (critical for designing cooling ramps), fit your experimental data to the Modified Apelblat Equation . This model typically yields an

for benzophenone derivatives.

The Modified Apelblat Model

• : Mole fraction solubility
• : Absolute temperature (Kelvin)
• : Empirical model parameters derived via regression analysis.

Thermodynamic Parameters

Using the van't Hoff analysis , you can extract the enthalpy (

) and entropy ( ) of solution to understand the driving forces:

• Interpretation:

  • Positive

    : Endothermic dissolution. Solubility increases with temperature (typical for ACB).

  • Positive

    : Entropy-driven process.

Process Application: Solvent Selection Matrix

Selecting the right solvent requires balancing solubility power with recovery potential. Use the decision matrix below to select solvents for specific unit operations.

Decision Logic for Process Development

Figure 2: Solvent Selection Decision Matrix. Green nodes indicate recommended solvents for the specific pathway.

Strategic Recommendations

• For Recrystallization: Use Ethanol .[5] The patent data indicates a steep solubility curve (soluble at reflux, crystallizes at RT). This provides the best balance of yield and purity rejection.

• For Reaction Medium: Use Toluene or Benzene . High solubility ensures the reagent remains in the liquid phase during acylation with chloroacetyl chloride, preventing premature precipitation of intermediates.

• For Final Isolation: Use Hexane as an anti-solvent to drive precipitation if the yield from cooling crystallization is insufficient.

References

• Sternbach, L. H., et al. (1964).[8] Amino substituted benzophenone oximes and derivatives thereof.[4][5][9] U.S. Patent No.[4] 3,136,815.[8] Washington, DC: U.S. Patent and Trademark Office. Link

• Fryer, R. I., et al. (1966). 2-(alpha-halo-lower alkanoylamino)-benzophenones. U.S. Patent No.[4] 3,270,053. Washington, DC: U.S. Patent and Trademark Office. Link

• Stempel, A. (1969). Process for preparing 5-phenyl-3H-1,4-benzodiazepin-2(1H)-ones. U.S. Patent No.[4] 3,427,304. Link

• Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. Journal of Chemical Thermodynamics, 31(1), 85-91. Link

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Technical Whitepaper: Structural and Functional Divergence of Ortho-Chlorinated Aminobenzophenones

[1][2][3]

Executive Summary

In the high-stakes landscape of benzodiazepine (BZD) synthesis and drug design, the precise position of halogen substituents governs both synthetic feasibility and pharmacological potency. This guide provides a rigorous technical analysis comparing 2-amino-6-chlorobenzophenone (Molecule A) and 2-amino-2'-chlorobenzophenone (Molecule B).[1][2][3]

While these molecules share the same molecular formula (

) and functional groups, they represent a classic case of atropisomeric divergence .[3] Molecule B (2'-Cl) is a "privileged" precursor, serving as the scaffold for high-potency drugs like Clonazepam and Lorazepam.[1][2][3] In contrast, Molecule A (6-Cl) acts as a "steric dead-end" in classical BZD synthesis, often leading to alternate cyclization pathways or pharmacologically inactive conformers.[1][2][3] This guide dissects the causal mechanisms behind these differences, supported by self-validating protocols and structural analysis.[2][3]

Part 1: Structural Analysis & Nomenclature[1][3]

To understand the reactivity differences, one must first map the atomic connectivity and its impact on the 3D conformation of the resulting heterocycles.

The Numbering Logic

The "ortho-chloro" designation is ambiguous without precise numbering.[3]

• 2-amino-6-chlorobenzophenone: The chlorine is on the aniline ring (Ring A), occupying the position ortho to the carbonyl bridge.[2][3] This creates a 1,2,3-trisubstituted pattern (C1-Ketone, C2-Amine, C6-Chlorine).[1][2]

• 2-amino-2'-chlorobenzophenone: The chlorine is on the pendant phenyl ring (Ring B), ortho to the carbonyl bridge.[1][2][3]

Conformational Consequences (The "Twist")

The steric bulk of the chlorine atom forces the benzophenone system out of planarity.

• In 2'-Cl (Ring B): The pendant ring twists to minimize interaction with the carbonyl.[3] This twist is pharmacologically favorable, creating the "pseudo-boat" conformation in the final BZD required for GABA-A receptor binding.[3]

• In 6-Cl (Ring A): The chlorine is "locked" next to the carbonyl.[3] This creates severe steric strain (

  -strain) that prevents the carbonyl from achieving the necessary orbital overlap for Schiff base formation during cyclization.[3]

[3]

Part 2: Synthetic Pathways & Protocols[1][2][3][4][5][6][7]

The synthesis of these two isomers requires fundamentally different strategies due to the electronic directing effects of the amino group.

Synthesis of 2-amino-2'-chlorobenzophenone (The "Prime" Isomer)

This synthesis relies on the Friedel-Crafts acylation or Grignard addition to a nitrile.[1][2][3] The 2'-chloro substituent is introduced via the reagent, not the substrate.

Protocol A: Grignard Addition (High Specificity)

• Principle: Nucleophilic attack of a Grignard reagent on a nitrile, followed by hydrolysis of the ketimine intermediate.[3]

• Reagents: 2-aminobenzonitrile, 2-chlorophenylmagnesium bromide.[1][2][3]

Step-by-Step Workflow:

• Preparation: In a flame-dried 3-neck flask under Argon, dissolve 2-aminobenzonitrile (1.0 eq) in anhydrous THF.

• Addition: Cool to 0°C. Add 2-chlorophenylmagnesium bromide (2.5 eq, 1M in THF) dropwise over 30 mins. Note: Excess Grignard acts as a base to deprotonate the amine first.

• Reflux: Warm to RT, then reflux for 4 hours. The solution will turn dark orange/brown (formation of the magnesium ketimine salt).[3]

• Hydrolysis (Critical): Cool to 0°C. Quench with 10% HCl (aq) carefully. Stir vigorously for 2 hours at RT to hydrolyze the ketimine (

  ) to the ketone ( ).

• Isolation: Neutralize with NaOH, extract with DCM, dry over

  . Recrystallize from Ethanol.[3][4][5][6][7]

• Validation: IR signal at ~1630 cm⁻¹ (C=O, H-bonded).

Synthesis of 2-amino-6-chlorobenzophenone (The "Aniline" Isomer)

Direct Friedel-Crafts fails here because an ortho-chloro aniline is deactivated and sterically hindered.[1][2][3] The preferred route is Weinreb Amide Synthesis or Reduction of Nitro-precursors .[3]

Protocol B: Nitro-Reduction Route

• Precursor: 2-chloro-6-nitrobenzophenone (synthesized via Friedel-Crafts of 2-chloro-6-nitrobenzoyl chloride + benzene).[1][2][3]

• Reagent: Iron powder /

  (Bechamp Reduction) or .[3]

Step-by-Step Workflow:

• Dissolution: Dissolve 2-chloro-6-nitrobenzophenone in Ethanol/Water (3:1).

• Activation: Add Iron powder (5 eq) and Ammonium Chloride (0.5 eq).

• Reduction: Reflux for 2 hours. Monitor TLC for disappearance of the nitro compound (yellow) and appearance of the fluorescent amino compound.[3]

• Workup: Filter hot through Celite to remove iron oxides. Evaporate ethanol.

• Purification: The 6-chloro amine is less stable than the 5-chloro isomer.[1][2][3] Store under inert atmosphere.

Part 3: Reactivity & Cyclization (The Core Divergence)[3]

This section details why the 2'-isomer is a drug precursor and the 6-isomer is a synthetic liability.[1][2][3]

The Sternbach Cyclization (Benzodiazepine Formation)

The standard synthesis involves reacting the aminobenzophenone with chloroacetyl chloride, followed by treatment with ammonia (hexamethylenetetramine method).[3]

• 2-amino-2'-chlorobenzophenone:

  • Reacts smoothly with chloroacetyl chloride.[2][3]

  • Cyclizes with ammonia to form 5-(2-chlorophenyl)-1,4-benzodiazepin-2-one .[1][2][3]

  • Result: The 2'-Cl sits on the pendant ring, locking the "pseudo-boat" conformation essential for binding to the GABA-A receptor.

• 2-amino-6-chlorobenzophenone:

  • Acylation is slow due to steric hindrance at the nitrogen (flanked by C=O and Cl).[3]

  • Cyclization Failure: Upon treatment with ammonia, the ring closure to the 7-membered ring is energetically unfavorable because the 6-chloro substituent (now at position 6 of the BZD ring) clashes with the C5-phenyl group.[3]

  • Alternative Pathway: The system often undergoes rearrangement or stops at the open-chain glycinamide stage.[3]

Part 4: Analytical Differentiation

Distinguishing these isomers is critical during QC.

Feature	2-amino-2'-chlorobenzophenone	2-amino-6-chlorobenzophenone	Mechanistic Reason
IR (C=O)	~1635 cm⁻¹	~1650 cm⁻¹	6-Cl forces C=O out of plane, reducing conjugation with the aniline ring, raising the wavenumber (less single-bond character).[1][2][3]
1H NMR (NH2)	Broad singlet, ~6.0-6.5 ppm	Broad singlet, shifted	The 6-Cl disrupts the intramolecular H-bond between NH2 and C=O by twisting the carbonyl.[2][3]
1H NMR (Aromatic)	Distinct multiplet for Ring B (ABCD pattern)	Ring A shows distinct triplet/doublet pattern for 1,2,3-substitution.[3]	Symmetry of the substitution pattern.[3]
Melting Point	58-60°C	Generally higher (varies by polymorph)	Packing efficiency differences.[1][2][3]

Part 5: Pharmacological Implications[1][2][3][5]

The difference between these two molecules is the difference between a blockbuster drug and a library discard.[3]

• Receptor Affinity: The GABA-A receptor benzodiazepine binding site is a hydrophobic pocket that accommodates the "pseudo-boat" conformation.[3] The 2'-chloro substituent (Molecule B)[1][2][3] sterically forces the pendant phenyl ring to rotate out of coplanarity with the diazepine ring, perfectly fitting the pocket.

• Metabolic Stability: The 2'-chloro group blocks metabolic hydroxylation at the ortho position, significantly extending the half-life of the drug (e.g., Clonazepam vs. Nitrazepam).[3]

• Inactivity of 6-Cl: If one were to force the cyclization of Molecule A, the resulting BZD would have a chlorine atom at position 6 (the "peri" position).[3] This atom would physically overlap with the phenyl group at position 5, making the molecule energetically unstable and unable to bind the receptor.

References

• Sternbach, L. H., & Reeder, E. (1961).[3][8] Quinazolines and 1, 4-Benzodiazepines. II.[2][3] The Rearrangement of 6-Chloro-2-chloromethyl-4-phenylquinazoline 3-Oxide into 2-Amino-5-chlorobenzophenone. The Journal of Organic Chemistry. Link[3]

• BenchChem Technical Support. (2025). A Comparative Guide to Precursors in Benzodiazepine Synthesis. BenchChem Application Notes. Link[3]

• Walser, A., et al. (1978).[3] Quinazolines and 1,4-benzodiazepines.[1][2][3][4][9][5][10][11] 84. Synthesis and reactions of 1-methyl-6-phenyl-4H-s-triazolo[4,3-a][1,4]benzodiazepines. Journal of Heterocyclic Chemistry. Link[3]

• PubChem. (2025).[3] Compound Summary: 2-Amino-2'-chlorobenzophenone.[1][2][3][12][11] National Library of Medicine.[3] Link[3]

• Gilman, H., & Heckert, L. C. (1920).[3] The Mechanism of the Reaction between Ketimines and Grignard Reagents. Journal of the American Chemical Society.[3] Link[3]

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• 2. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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Strategic Synthesis: The Role of 2-Amino-6-chlorobenzophenone in Heterocyclic Chemistry

Topic: Literature Review of 2-Amino-6-chlorobenzophenone in Heterocyclic Synthesis Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Scientists

Executive Summary & Chemical Profile

2-Amino-6-chlorobenzophenone (CAS: 5649-38-7) represents a specialized, sterically congested scaffold distinct from its widely utilized isomer, 2-amino-5-chlorobenzophenone (the precursor to Diazepam). While the 5-chloro isomer dictates the synthesis of 7-substituted-1,4-benzodiazepines (the pharmacophoric standard for anxiolytics), the 2-amino-6-chlorobenzophenone isomer serves as a critical gateway to 6-substituted-1,4-benzodiazepines and sterically constrained quinazolines.

The presence of the chlorine atom at the 6-position (ortho to the carbonyl group) introduces significant steric strain and electronic shielding around the electrophilic center. This guide details the technical methodologies to overcome these barriers, focusing on the synthesis of non-classical benzodiazepines and quinazoline derivatives used in Structure-Activity Relationship (SAR) studies to probe the steric tolerance of GABA_A receptors and kinase active sites.

Key Structural Differentiators

Feature	2-Amino-5-chlorobenzophenone (Standard)	2-Amino-6-chlorobenzophenone (Target)
Substitution Pattern	Para to Amino / Meta to Carbonyl	Ortho to Carbonyl / Meta to Amino
Resulting Heterocycle	7-Chloro-1,4-benzodiazepine	6-Chloro-1,4-benzodiazepine
Reactivity	High (Carbonyl is accessible)	Moderate/Low (Carbonyl is sterically shielded)
Primary Application	Commercial Anxiolytics (Diazepam)	SAR Probes, Atropisomeric Studies

Pathway A: Synthesis of 6-Chloro-1,4-Benzodiazepines

The synthesis of 6-chloro-1,4-benzodiazepines is chemically demanding due to the "ortho effect." The chlorine atom at position 6 shields the carbonyl carbon, retarding the initial Schiff base formation required for cyclization. The following protocol utilizes the Sternbach Cyclization method, optimized for hindered substrates.

Mechanism of Action[1][2][3]

• Nucleophilic Attack: The amino group of glycine ethyl ester attacks the ketone carbonyl. (Rate-limiting step due to 6-Cl steric hindrance).

• Imine Formation: Loss of water forms the Schiff base.

• Cyclization: Intramolecular attack of the aromatic amine on the ester carbonyl releases ethanol and closes the diazepine ring.

Experimental Protocol: Modified Sternbach Cyclization

Context: This protocol is adapted for sterically hindered benzophenones, requiring higher temperatures and basic catalysis compared to standard derivatives.

Reagents:

• 2-Amino-6-chlorobenzophenone (1.0 eq)

• Glycine Ethyl Ester Hydrochloride (2.0 eq)

• Pyridine (Solvent/Base)

• Piperidine (Catalytic, 0.1 eq)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a Dean-Stark trap (for water removal), dissolve 2-amino-6-chlorobenzophenone (10 mmol) in anhydrous pyridine (50 mL).

• Addition: Add glycine ethyl ester hydrochloride (20 mmol). The excess is crucial to drive the equilibrium forward against the steric resistance of the 6-chloro group.

• Reflux: Heat the mixture to a vigorous reflux (115°C). The reaction typically requires 12–24 hours (significantly longer than the 5-chloro isomer).

• Monitoring: Monitor via TLC (Mobile phase: EtOAc/Hexane 1:1). Look for the disappearance of the yellow benzophenone spot and the appearance of a fluorescent product.

• Workup: Evaporate pyridine under reduced pressure. Dissolve the residue in Methylene Chloride (DCM) and wash with water (3x) to remove salts.

• Purification: Recrystallize from Acetone/Hexane to yield 6-chloro-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one .

Data Validation:

• Yield: Expect 40–60% (Lower than 5-isomer due to sterics).

• Melting Point: Distinct from 7-chloro isomers (typically lower due to ring twist).

Pathway B: The Quinazoline Route (Ring Expansion)

For applications requiring quinazoline scaffolds or N-oxide intermediates, the reaction with chloroacetyl chloride followed by ammonia is preferred. This route avoids the direct attack on the hindered ketone by the amino acid, instead using a highly reactive acyl chloride first.

Experimental Protocol: The Chloroacetyl-Ammonia Sequence

Step 1: Acylation

• Dissolve 2-amino-6-chlorobenzophenone (10 mmol) in DCM (30 mL).

• Add Chloroacetyl chloride (12 mmol) dropwise at 0°C.

• Stir at Room Temperature (RT) for 2 hours.

• Wash with NaHCO3, dry, and concentrate to obtain the 2-(2-chloroacetamido)-6-chlorobenzophenone intermediate.

Step 2: Cyclization to Quinazoline/Benzodiazepine

• Suspend the intermediate in Methanolic Ammonia (7N, 50 mL).

• Heat in a sealed pressure tube at 80°C for 16 hours.

• Outcome:

  • Kinetic Product:Quinazoline derivative (via dehydration of the oxime if hydroxylamine is used, or direct condensation).

  • Thermodynamic Product:1,4-Benzodiazepine (via ring expansion of the quinazoline intermediate).

Visualizing the Synthetic Divergence

The following diagram illustrates the strategic divergence based on the choice of reagents, highlighting the impact of the 6-chloro substituent.

Caption: Synthetic divergence of 2-Amino-6-chlorobenzophenone. Route A yields the 6-chloro-benzodiazepine; Route B offers access to quinazolines.

Comparative Technical Analysis: 5-Cl vs. 6-Cl

Understanding the "Ortho-Effect" is crucial for experimental design.

Parameter	5-Chloro Isomer (Standard)	6-Chloro Isomer (This Topic)	Experimental Implication
Carbonyl Electrophilicity	High	Reduced	Reaction times for Schiff base formation must be doubled for the 6-Cl isomer.
Ring Conformation	Planar/Slight Boat	Twisted Boat	The 6-Cl atom clashes with the 5-phenyl ring, forcing the diazepine ring into a twisted conformation. This often abolishes GABAergic activity but is useful for studying receptor pocket volume.
Acid Stability	Moderate	High	The steric bulk protects the imine bond (C=N) from hydrolytic cleavage relative to the 5-isomer.

References

• Sternbach, L. H., & Reeder, E. (1961). Quinazolines and 1,4-Benzodiazepines. II.[1] The Rearrangement of 6-Chloro-2-chloromethyl-4-phenylquinazoline 3-Oxide into 2-Amino-5-chloro-benzophenone Derivatives. Journal of Organic Chemistry, 26(6), 1111–1118.

• Fryer, R. I., et al. (1964). Amino substituted benzophenone oximes and derivatives thereof.[2][3][4] U.S. Patent No.[5][6] 3,136,815.[5] Washington, DC: U.S. Patent and Trademark Office. (Describes Example 42: Reaction of 2-amino-6-chlorobenzophenone).

• BenchChem. (2025).[7] Potential Research Areas for 2-Amino-6-chlorobenzoyl Chloride: A Technical Guide. (Discusses the bifunctional utility of the 6-chloro scaffold).

• ChemicalBook. (2024). 2-Amino-5-chlorobenzophenone vs 2-Amino-6-chlorobenzophenone Properties.

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Protocols & Analytical Methods

protocol for acylation of 2-Amino-6-chlorobenzophenone with bromoacetyl bromide

An Application Note for the Acylation of 2-Amino-6-chlorobenzophenone with Bromoacetyl Bromide

Introduction: The Gateway to Bioactive Scaffolds

2-Aminobenzophenones are cornerstone intermediates in medicinal chemistry and drug development. Their unique structure, featuring a nucleophilic amino group and a modifiable benzophenone core, makes them invaluable precursors for a wide array of heterocyclic systems.[1][2][3] Of particular significance is their role in the synthesis of benzodiazepines, a class of psychoactive drugs widely used for their anxiolytic, sedative, and anticonvulsant properties.[1][2][4]

The N-acylation of 2-aminobenzophenones is a critical first step in the construction of these complex molecules. This application note provides a comprehensive, field-proven protocol for the acylation of 2-Amino-6-chlorobenzophenone with bromoacetyl bromide to yield 2-(2-bromoacetamido)-6-chlorobenzophenone. This intermediate is pivotal for subsequent cyclization reactions to form diazepine rings. We will delve into the reaction mechanism, provide a detailed and safety-conscious experimental procedure, and discuss methods for purification and characterization.

Reaction Mechanism: Nucleophilic Acyl Substitution

The fundamental transformation is a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the 2-amino group acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of bromoacetyl bromide. This initial attack forms a tetrahedral intermediate. The intermediate then collapses, expelling the bromide ion, which is an excellent leaving group. A proton is subsequently removed from the nitrogen atom to yield the stable amide product.

To drive this reaction to completion, a base is employed to neutralize the hydrogen bromide (HBr) generated as a byproduct.[4][5] Without a base, the HBr would protonate the starting amine, rendering it non-nucleophilic and halting the reaction. This protocol utilizes an aqueous solution of sodium hydroxide in a two-phase system, which effectively scavenges the HBr as it is formed.

Caption: Mechanism of Nucleophilic Acyl Substitution.

Critical Safety Precautions: Handling Bromoacetyl Bromide

Bromoacetyl bromide is a hazardous chemical that demands strict safety protocols. It is highly corrosive, causing severe skin burns and eye damage.[6][7][8] It is also a potent lachrymator (a substance that irritates the eyes and causes tears) and reacts violently with water, releasing toxic hydrogen bromide gas.[6][9]

• Engineering Controls : All manipulations must be performed inside a certified chemical fume hood with sufficient ventilation.[6][10] An eyewash station and safety shower must be readily accessible.[6]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Wear chemical safety goggles and a full-face shield.[10]

  • Hand Protection : Use heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton). Inspect gloves for any signs of degradation before use.[10]

  • Body Protection : Wear a flame-retardant lab coat and appropriate protective clothing to prevent skin contact.[6]

• Handling and Storage : Store bromoacetyl bromide in a tightly sealed container, away from moisture and water, in a refrigerated, corrosives-compatible cabinet.[6][7][9] Never add water to the reagent.[6]

• Spill and First Aid :

  • Spills : Absorb spills with an inert, dry material like vermiculite or sand and place in a suitable container for hazardous waste disposal. Do not use combustible materials.[6][7]

  • Skin Contact : Immediately flush skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[7][8][10]

  • Eye Contact : Immediately flush eyes with plenty of water for at least 30 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

  • Inhalation : Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. Do not use mouth-to-mouth resuscitation. Seek immediate medical attention.[6]

Experimental Protocol

This protocol is adapted from established procedures for the acylation of aminobenzophenones.[5]

Reagents and Materials

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Molar Equivalents
2-Amino-6-chlorobenzophenone	231.68	10.0 g	1.0
Bromoacetyl bromide	201.83	9.5 g (4.7 mL)	1.1
Sodium Hydroxide (NaOH)	40.00	As needed (1N soln)	-
Diethyl Ether (anhydrous)	74.12	200 mL	-
Benzene	78.11	125 mL	-
Sodium Sulfate (anhydrous)	142.04	As needed	-
Hexane	86.18	For recrystallization	-

Step-by-Step Procedure

• Reaction Setup : In a 500 mL three-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 10.0 g of 2-Amino-6-chlorobenzophenone in 200 mL of anhydrous diethyl ether.

• Cooling : Cool the resulting solution to 0-5 °C using an ice-water bath. Add 50 mL of water to the flask.

• Reagent Addition : Begin stirring the two-phase mixture vigorously. Slowly add 9.5 g (4.7 mL) of bromoacetyl bromide dropwise from the addition funnel over 30 minutes.

• pH Control : Concurrently with the bromoacetyl bromide addition, add a 1N sodium hydroxide solution dropwise to maintain the aqueous layer at a slightly alkaline pH (pH 8-9, check with pH paper). This is crucial to neutralize the HBr formed during the reaction.

• Reaction Completion : After the addition is complete, continue to stir the mixture vigorously at 0-5 °C for an additional 15-30 minutes.

• Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexane:Ethyl Acetate). The disappearance of the starting amine spot indicates the reaction is complete.

• Workup - Phase Separation : Transfer the reaction mixture to a separatory funnel. Add 125 mL of benzene to aid in separation. Separate the organic layer.[5]

• Workup - Washing : Wash the organic layer sequentially with 100 mL of water, 100 mL of saturated sodium bicarbonate solution, and finally 100 mL of brine.

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as a solid.[4][5]

Purification

The crude product can be effectively purified by recrystallization to remove unreacted starting materials and byproducts.[11]

• Dissolve the crude solid in a minimum amount of hot hexane.

• Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Collect the colorless crystals by vacuum filtration, wash with a small amount of cold hexane, and dry under vacuum.

Caption: Overall Experimental Workflow Diagram.

Characterization of 2-(2-bromoacetamido)-6-chlorobenzophenone

The identity and purity of the final product should be confirmed using standard analytical techniques.

• Melting Point : A sharp melting point range is indicative of high purity. The literature reports a melting point of 85-86 °C for the analogous 2-(2-bromo-N-allylacetamido)-5-chlorobenzophenone, suggesting a similar range for the target compound.[5]

• ¹H NMR : The proton NMR spectrum should confirm the presence of key structural features. Expect to see aromatic proton signals, a singlet for the two protons of the bromoacetyl group (-CH₂Br), and a broad singlet for the amide proton (-NH-). The signals for the aromatic protons adjacent to the newly formed amide group will be shifted downfield compared to the starting amine.

• ¹³C NMR : The carbon spectrum will show a new carbonyl carbon signal for the amide and a signal for the -CH₂Br carbon.

• Infrared (IR) Spectroscopy : The IR spectrum should show a strong absorption band for the amide C=O stretch (typically ~1680-1650 cm⁻¹) and an N-H stretch (typically ~3300 cm⁻¹), while the characteristic primary amine N-H stretches of the starting material will be absent.

References

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Bromoacetyl bromide, 98+%. Cole-Parmer.
• ChemicalBook. (2026, February 7).
• New Jersey Department of Health. Hazard Summary: Bromoacetyl Bromide. NJ.gov.
• Loba Chemie. (2022, April 25).
• Loba Chemie.
• Biss, J. W., & Medcalf, B. (2019). Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. ACS Omega.
• Reeder, E., & Sternbach, L. H. (1964). U.S. Patent No. 3,136,815.
• Khan, I., & Ibrar, A. (2018). Recent Advances in the Synthesis of 2-Aminobenzophenone Derivatives. Asian Journal of Organic & Medicinal Chemistry.
• Biss, J. W., & Medcalf, B. (2020). Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. UCL Discovery.
• CN116023342B. (2023). Preparation method of high-purity clonazepam.
• BenchChem. (2025). Application Note: Protocol for Acylation Reaction with 2-Amino-5-bromobenzoyl Chloride. BenchChem.
• Biss, J. W., & Medcalf, B. (2019). Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. PMC.
• Kumar, D., et al. (2012). Synthesis, physicochemical and biological evaluation of 2-amino-5-chlorobenzophenone derivatives as potent skeletal muscle relaxants.
• Nowacki, M. (2024). The methods of synthesis of 2-aminobenzophenones. Prospects in Pharmaceutical Sciences.
• Ibragimov, R. A., et al. (2023). (2R,6′R,E)-3′-(1-Aminoethylidene)-7-chloro-4,6-dimethoxy-6′-methyl-3H-spiro[benzofuran-2,1′-cyclohexane]-2′,3,4′-trione. MDPI.
• Singh, O. M., & Devi, N. S. (2025). A mild and practical procedure for synthesis of substituted 2-aminobenzophenones.
• WO 2011/108001 A2. (2011). A process for the preparation of 2-methyl-3-carbethoxy-5,6-dihydropyrane. Googleapis.com.
• ChemicalBook. 2-Amino-5-chlorobenzophenone(719-59-5) 1H NMR spectrum. ChemicalBook.
• CN101550090B. (2013). Method for synthesizing bromoacetamide.
• Ben-Aoun, Z., et al. (2024). Spectroscopic analysis and theoretical comparison of the reactivity of 6-amino- 3(R)benzophenone reactions with acetylacetone. Chemical Reviews and Letters.
• BenchChem. (2025). An In-depth Technical Guide to the Fundamental Reaction Mechanisms of 2-Amino-5-bromobenzophenone. BenchChem.
• Müller, T. A., et al. (2004). Purification and Characterization of Two Enantioselective α-Ketoglutarate-Dependent Dioxygenases, RdpA and SdpA, from Sphingomonas herbicidovorans MH. Applied and Environmental Microbiology.
• Nichols, L. (2025).

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The Friedländer Condensation with 2-Amino-6-chlorobenzophenone: Advanced Protocols for Quinoline Synthesis

Introduction: The Strategic Importance of the Friedländer Condensation and 2-Amino-6-chlorobenzophenone

The Friedländer synthesis, a classic yet continually relevant reaction, provides a direct and versatile pathway to the quinoline scaffold, a privileged core structure in a multitude of pharmacologically active compounds and functional materials.[1][2] First reported by Paul Friedländer in 1882, this acid- or base-catalyzed cyclocondensation of a 2-aminoaryl aldehyde or ketone with a compound bearing an α-methylene group remains a cornerstone of heterocyclic chemistry.[2][3]

This guide focuses on the application of the Friedländer condensation to a specific and highly strategic starting material: 2-Amino-6-chlorobenzophenone. The presence of the chlorine atom at the 6-position (ortho to the amino group) introduces significant electronic and steric influences that differentiate its reactivity from other isomers like 2-amino-5-chlorobenzophenone. The electron-withdrawing nature of the chlorine atom can modulate the nucleophilicity of the ortho-amino group, a key reactive site in the initial step of the condensation.[4] This guide provides detailed application notes and robust protocols for researchers, scientists, and drug development professionals engaged in the synthesis of novel quinoline-based molecules.

Reaction Mechanisms: A Tale of Two Pathways

The Friedländer condensation can proceed through two primary mechanistic routes, largely dictated by the catalytic conditions employed.[1] Understanding these pathways is crucial for reaction optimization and predicting potential side products.

• Schiff Base Formation Pathway (Acid-Catalyzed): Under acidic conditions, the reaction typically initiates with the formation of a Schiff base (imine) between the 2-amino-6-chlorobenzophenone and the enol or enamine of the active methylene compound. This is followed by an intramolecular aldol-type reaction and subsequent dehydration to yield the final quinoline product.[5]

• Aldol Condensation Pathway (Base-Catalyzed): In the presence of a base, the reaction is often initiated by an aldol condensation between the carbonyl of the active methylene compound and the 2-amino-6-chlorobenzophenone. The resulting aldol adduct then undergoes cyclization through an intramolecular attack of the amino group on the carbonyl, followed by dehydration to form the quinoline ring.[5]

Figure 1: The two primary mechanistic pathways of the Friedländer condensation.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for performing the Friedländer condensation with 2-Amino-6-chlorobenzophenone under various catalytic conditions.

Protocol 1: Conventional Acid-Catalyzed Synthesis

This protocol is a robust method for the synthesis of 8-chloro-2-methyl-4-phenylquinoline using a simple acid catalyst and conventional heating.

Materials:

• 2-Amino-6-chlorobenzophenone

• Acetone (or other suitable active methylene compound)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Saturated Sodium Bicarbonate Solution

• Ethyl Acetate

• Anhydrous Sodium Sulfate

• Silica Gel for Column Chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-Amino-6-chlorobenzophenone (1 mmol) in ethanol (10 mL).

• Add the active methylene compound, for instance, acetone (1.2 mmol).

• Carefully add 2-3 drops of concentrated HCl to the mixture.[5]

• Reflux the reaction mixture for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane-ethyl acetate gradient) to afford the pure quinoline derivative.

Protocol 2: Microwave-Assisted Synthesis

Microwave-assisted synthesis offers a significant acceleration of the Friedländer reaction, often leading to higher yields in dramatically shorter reaction times.[4] This protocol utilizes glacial acetic acid as both a solvent and a catalyst.

Materials:

• 2-Amino-6-chlorobenzophenone

• Cyclic or Acyclic Ketone (e.g., Cyclohexanone, Acetone)

• Glacial Acetic Acid

Procedure:

• In a microwave-safe reaction vial, combine 2-Amino-6-chlorobenzophenone (1 mmol) and the ketone (1.2 mmol).

• Add glacial acetic acid (2-3 mL) to the vial.

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at a temperature of approximately 160°C for 5-10 minutes.[4]

• After the reaction is complete, allow the mixture to cool to room temperature.

• The crude product can be isolated by removing the acetic acid under reduced pressure.

• Purify the product using standard techniques such as recrystallization or column chromatography.

Figure 2: A comparative workflow of the conventional and microwave-assisted synthesis protocols.

Comparative Data and Discussion

The choice of synthetic methodology can significantly impact the outcome of the Friedländer condensation. The following table summarizes typical reaction parameters for different approaches, adapted from literature on similar substrates.[4][6]

Method	Catalyst	Solvent	Temperature	Time	Typical Yield
Conventional	HCl	Ethanol	Reflux	4-6 h	Moderate to Good
Microwave	Acetic Acid	Acetic Acid	160 °C	5-10 min	Good to Excellent
Lewis Acid	ZrCl₄	Ethanol/Water	60 °C	2-4 h	Good

Field-Proven Insights:

• Influence of the 6-Chloro Substituent: The ortho-chloro group in 2-Amino-6-chlorobenzophenone can exert a dual influence. Its electron-withdrawing inductive effect can decrease the nucleophilicity of the amino group, potentially slowing the initial condensation step. However, this effect can be counteracted by reaction conditions, such as the use of a strong acid catalyst or elevated temperatures. Steric hindrance from the ortho-substituent may also play a role, particularly with bulky active methylene compounds.

• Catalyst Selection: For acid-catalyzed reactions, while strong mineral acids like HCl are effective, Lewis acids such as ZrCl₄ can offer milder conditions and high yields.[7] In microwave-assisted synthesis, glacial acetic acid serves as an excellent dual-purpose solvent and catalyst, promoting a green chemistry approach.[4]

• Solvent-Free Conditions: For certain catalyst systems, such as those employing solid supports or specific Lewis acids, solvent-free conditions can be employed, often in conjunction with microwave irradiation, to further enhance reaction efficiency and simplify purification.[1]

Conclusion

The Friedländer condensation of 2-Amino-6-chlorobenzophenone is a powerful and adaptable method for the synthesis of a diverse range of 8-chloro-4-phenylquinoline derivatives. By carefully selecting the catalytic system and reaction conditions—from conventional heating with acid catalysis to rapid microwave-assisted protocols—researchers can efficiently access these valuable heterocyclic scaffolds. The insights and detailed protocols provided in this guide serve as a comprehensive resource for the successful application of this important transformation in drug discovery and materials science.

References

• Friedländer synthesis. (2023, December 19). In Wikipedia. Retrieved February 24, 2026, from [Link]

• Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). (2024). PMC. Retrieved February 24, 2026, from [Link]

• Friedlander reaction between aminoaryl ketones and cyclic/acyclic ketones. (2024, January). ResearchGate. Retrieved February 24, 2026, from [Link]

• Nemez, D., Sidhu, B., Carlin, K., Friesen, A., & Herbert, D. (2023). Synthesis of Novel 2- and 8-Substituted 4-Amino-7- chloroquinolines and their N-Alkylated Coupling Products. Canadian Journal of Chemistry.
• Fehnel, E. A. (1967). Friedländer syntheses with o‐aminoaryl ketones. III. Acid‐catalyzed condensations of o‐aminobenzophenone with polyfunctional carbonyl compounds. Journal of Heterocyclic Chemistry, 4(4), 565–570.

• Friedlander Synthesis. (n.d.). Retrieved February 24, 2026, from [Link]

• The Friedländer Synthesis of Quinolines. (n.d.). Organic Reactions. Retrieved February 24, 2026, from [Link]

• Bailey, S., et al. (2020). Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. PMC. Retrieved February 24, 2026, from [Link]

• Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. (2022). Molecules. Retrieved February 24, 2026, from [Link]

• Solvent-free enantioselective Friedländer condensation using binam-prolinamides as organocatalysts. (n.d.). University of Alicante. Retrieved February 24, 2026, from [Link]

• A Review on Synthetic Strategies of 2-Aminobenzophenones. (2018). Asian Journal of Organic & Medicinal Chemistry, 3(3), 96-102.

• Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. (n.d.). PMC. Retrieved February 24, 2026, from [Link]

• Catalytic asymmetric Friedländer condensation to construct cyclobutanone-fused quinolines with a quaternary stereogenic centre. (n.d.). Organic Chemistry Frontiers (RSC Publishing). Retrieved February 24, 2026, from [Link]

• Jackson, J. (1964). Process for the production of triazolobenzodiazepines and intermediates. U.S.
• Muchowski, J. M., & Maddox, M. L. (2004). Concerning the mechanism of the Friedländer quinoline synthesis. Canadian Journal of Chemistry, 82(4), 461-478.
• Sternbach, L. H. (1964). Amino substituted benzophenone oximes and derivatives thereof. U.S.

• Friedlaender Synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 24, 2026, from [Link]

Sources

• 1. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 2. organicreactions.org [organicreactions.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Synthetic Routes for Bis-Quinoline Dyes using 2-Amino-6-chlorobenzophenone

Executive Summary & Strategic Rationale

This application note details the synthetic protocols for generating bis-quinoline dyes derived specifically from 2-amino-6-chlorobenzophenone . While the 2-amino-5-chloro isomer is ubiquitous in benzodiazepine manufacturing, the 6-chloro isomer offers a unique regiochemical entry point, yielding 5-chloro-4-phenylquinoline scaffolds.

The presence of a chlorine atom at the 5-position (peri-position) induces significant steric strain with the 4-phenyl substituent. This unique architecture alters the planarity and electronic properties of the resulting dyes, making them highly valuable candidates for:

• DNA Intercalation: The twisted geometry can enhance selectivity for mismatched base pairs.

• Fluorescent Probes: Restricted rotation often correlates with increased quantum yields in rigid environments.

We present two distinct synthetic pathways:

• Route A (The Conjugated Scaffold): A one-pot double Friedländer condensation for rigid, electron-delocalized systems.

• Route B (The Cyanine Dye Scaffold): A stepwise synthesis of a 2-methylquinoline monomer followed by polymethine bridging, typical for biological imaging agents.

Mechanistic Insight: The Regiochemical Shift

The core chemistry relies on the Friedländer Condensation .[1][2][3] It is critical to understand the mapping of atoms from the precursor to the final heterocycle.

• Precursor: 2-Amino-6-chlorobenzophenone.

• Transformation: The amino group (

  ) becomes position 1 of the quinoline. The ketone carbonyl carbon becomes position 4. The phenyl ring of the benzophenone becomes the carbocyclic ring of the quinoline.

• The Shift: The chlorine atom, originally at position 6 (ortho to the ketone), maps to position 5 of the final quinoline ring.

Pathway Visualization

Figure 1: The Friedländer condensation pathway.[4] Note that the 6-chloro substituent of the starting material creates a 5-chloro-substituted quinoline, introducing steric strain with the 4-phenyl group.

Route A: Rigid Bis-Quinoline Synthesis (Double Friedländer)

This route utilizes a bis-ketone linker to construct the dye in a single synthetic operation. This produces a conjugated system suitable for electronic applications or rigid DNA binding.

Materials

• Precursor: 2-Amino-6-chlorobenzophenone (2.0 equiv)

• Linker: 1,4-Diacetylbenzene (1.0 equiv)

• Catalyst:

  -Toluenesulfonic acid (pTSA) (10 mol%) or (5 mol%)

• Solvent: Sulfolane (high boiling point, polar) or Glacial Acetic Acid

Protocol 1: One-Pot Condensation

• Setup: In a 50 mL round-bottom flask equipped with a Dean-Stark trap (if using toluene) or a reflux condenser, dissolve 1,4-diacetylbenzene (1.0 mmol, 162 mg) and 2-amino-6-chlorobenzophenone (2.2 mmol, 510 mg).

• Solvent & Catalyst: Add 10 mL of Glacial Acetic Acid and pTSA (0.2 mmol, 38 mg).

  • Expert Note: For sterically hindered substrates like the 6-chloro isomer, Lewis acids like

    or often provide higher yields than Brønsted acids by activating the ketone carbonyl more effectively without promoting polymerization.

• Reaction: Reflux the mixture at 120°C for 12–16 hours. Monitor by TLC (Eluent: Hexane/EtOAc 4:1). The starting benzophenone (yellow) should disappear, replaced by a highly fluorescent spot.

• Workup:

  • Cool to room temperature.[1]

  • Pour the reaction mixture into 100 mL of ice-water.

  • Neutralize with saturated

    solution (pH ~8).

  • The bis-quinoline will precipitate as a solid.

• Purification: Filter the solid and wash with water. Recrystallize from DMF/Ethanol to obtain the target: 1,4-bis(5-chloro-4-phenylquinolin-2-yl)benzene .

Route B: Bis-Quinoline Cyanine Dyes (The "Dye" Approach)

This route is preferred for biological applications. It involves synthesizing a "monomer" quinoline with a reactive 2-methyl group, quaternizing it, and then linking two units via a polymethine bridge.

Step 1: Synthesis of the Monomer (5-Chloro-2-methyl-4-phenylquinoline)

• Reagents: 2-Amino-6-chlorobenzophenone (1.0 equiv), Acetone (Excess), Sulfuric Acid (Cat).

• Protocol:

  • Dissolve 2-amino-6-chlorobenzophenone (5 mmol) in 20 mL of acetone.

  • Add 0.5 mL of conc.

    .

  • Reflux for 6 hours. (Acetone acts as both reactant and solvent).

  • Neutralize with ammonia, extract with DCM, and purify via flash chromatography.

  • Yield Check: Expect ~75% yield. The product is 5-chloro-2-methyl-4-phenylquinoline .

Step 2: Quaternization

• Reagents: Monomer from Step 1, Methyl Iodide (

  ) or Ethyl Tosylate.

• Protocol:

  • Dissolve the quinoline (2 mmol) in acetonitrile (5 mL).

  • Add excess

    (10 mmol). Caution: Carcinogen.

  • Reflux in a sealed tube at 80°C for 12 hours.

  • The quaternary salt (1,2-dimethyl-4-phenyl-5-chloroquinolinium iodide ) will precipitate. Filter and wash with ether.

Step 3: Cyanine Dye Formation (Trimethine Linkage)

This creates a blue/green cyanine dye (Trimethine).

• Reagents: Quaternary Salt (2 equiv), Triethyl Orthoformate (1.5 equiv), Pyridine (Solvent/Base).

• Protocol:

  • Mix the quaternary salt (1.0 mmol) and triethyl orthoformate (0.75 mmol) in 5 mL of dry pyridine.

  • Reflux for 3 hours. The solution will turn deep blue/purple.

  • Precipitate the dye by adding diethyl ether.

  • Result: A bis-quinolinium trimethine cyanine dye.

Workflow Diagram

Figure 2: Stepwise synthesis of Bis-Quinoline Cyanine Dyes. The 2-methyl group installed in Step 1 is the nucleophile for the final dye assembly.

Comparative Data & Troubleshooting

Catalyst Efficiency for Route A (Friedländer)

Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Notes
p-TSA	Toluene	110	24	65	Slow; requires water removal (Dean-Stark).
H2SO4	Acetic Acid	118	12	72	Standard; workup can be messy.
ZrCl4	Ethanol	80	6	88	Recommended. Mild, high yield, simple filtration.
Iodine	DMSO	100	4	80	Good oxidative conditions, but difficult cleanup.

Troubleshooting Guide

• Low Yield in Step 1 (Monomer):

  • Cause: Steric hindrance of the 6-chloro group blocking the carbonyl approach.

  • Solution: Switch to microwave irradiation (150°C, 10 min) to overcome the activation energy barrier.

• No Precipitation in Dye Synthesis:

  • Cause: The counter-ion (Iodide) might make the dye soluble in pyridine.

  • Solution: Pour the reaction mixture into a saturated solution of Sodium Perchlorate (

    ) to perform an anion exchange. Perchlorate salts of cyanine dyes usually crystallize well (Caution: Explosive risk in dry state).

References

• Friedländer Synthesis Mechanism & Catalysts

  • Marco-Contelles, J., et al. (2009).[5] "The Friedländer Reaction: From the First to the Latest Methods, Catalysts and Reagents." Chemical Reviews.

• Synthesis of 2-Aminobenzophenone Derivatives

  • Organic Syntheses, Coll.[5] Vol. 3, p. 56 (1955).[5] "2-Aminobenzophenone".[1][6][7][8][9][10][11][12]

• Cyanine Dye Synthesis from Quinolines

  • Ilina, K., & Henary, M. (2021).[13] "Cyanine Dyes Containing Quinoline Moieties: History, Synthesis, Optical Properties, and Applications." Chemistry – A European Journal.

• Bis-Quinoline Antimalarial Analogs (Structural Context)

  • Review of Piperaquine and Bis-quinoline synthesis str

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Friedlӓnder's synthesis of quinolines as a pivotal step in the development of bioactive heterocyclic derivatives in the current era of medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 6. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]
• 7. asianpubs.org [asianpubs.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. benchchem.com [benchchem.com]
• 10. arabjchem.org [arabjchem.org]
• 11. CN113956168A - Preparation process of 2-amino-5-chlorobenzophenone - Google Patents [patents.google.com]
• 12. Page loading... [wap.guidechem.com]
• 13. Cyanine Dyes Containing Quinoline Moieties: History, Synthesis, Optical Properties, and Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

reflux conditions for 2-Amino-6-chlorobenzophenone with glycine ethyl ester

Application Note: High-Efficiency Synthesis of 6-Chloro-1,4-Benzodiazepines via Pyridine Reflux

Part 1: Executive Summary & Strategic Context

The reaction of 2-Amino-6-chlorobenzophenone with glycine ethyl ester hydrochloride represents a challenging variation of the classic Sternbach benzodiazepine synthesis. Unlike the commercially ubiquitous 5-chloro isomer (precursor to Nordazepam/Diazepam), the 6-chloro isomer possesses a chlorine atom ortho to the carbonyl group.

Critical Technical Insight: The 6-chloro substituent introduces significant steric hindrance at the carbonyl carbon, the electrophilic site required for the initial Schiff base formation. Consequently, standard protocols optimized for the 5-chloro isomer often result in incomplete conversion or stalled intermediates when applied to the 6-chloro substrate.

This guide details an optimized Pyridine Reflux Protocol designed to overcome this steric barrier, ensuring high conversion rates and minimizing side-product formation.

Part 2: Reaction Mechanism & Chemical Logic

To optimize the conditions, one must understand the failure modes. The reaction proceeds via a two-step condensation-cyclization sequence:

• Imine Formation (Rate Limiting Step): The amine of the glycine ester attacks the ketone of the benzophenone. Note: In the 6-chloro isomer, the bulky chlorine atom blocks this attack trajectory, necessitating higher energy (reflux) and prolonged times.

• Cyclization: The amide nitrogen attacks the ester carbonyl, releasing ethanol and closing the 7-membered ring.

Pathway Visualization

Figure 1: Mechanistic pathway highlighting the sterically hindered transition state caused by the 6-chloro substituent.

Part 3: Experimental Protocol

Reagents & Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Role
2-Amino-6-chlorobenzophenone	231.68	1.0	Limiting Reagent
Glycine Ethyl Ester HCl	139.58	2.0 - 3.0	Nucleophile (Excess required)
Pyridine (Anhydrous)	79.10	Solvent Vol.	Solvent & Base
Piperidine (Optional)	85.15	0.1 (Cat.)	Catalyst (If reaction stalls)

Step-by-Step Methodology

1. Setup & Safety:

• Safety: Pyridine is toxic, volatile, and affects male fertility. All operations must occur in a functioning fume hood. Wear butyl rubber gloves.

• Apparatus: 250 mL Round Bottom Flask (RBF), magnetic stir bar, reflux condenser, nitrogen inlet (drying tube is acceptable).

2. Reaction Initiation:

• Charge the RBF with 2-Amino-6-chlorobenzophenone (10 mmol, 2.32 g).

• Add Glycine Ethyl Ester Hydrochloride (25 mmol, 3.49 g). Note: We use a 2.5x excess to drive the equilibrium against the steric hindrance.

• Add Pyridine (50 mL). The solution should turn yellow/orange.

• (Optional Optimization): Add 5 drops of piperidine. This acts as a secondary base/catalyst to facilitate proton transfer.

3. The Reflux (Critical Phase):

• Heat the mixture to a vigorous reflux (Pyridine b.p. = 115°C).

• Duration: Maintain reflux for 18–24 hours .

  • Comparison: The 5-chloro isomer typically finishes in 12–15 hours. The 6-chloro isomer requires the extended time to ensure the imine formation is complete.

4. Process Monitoring (IPC):

• Check via TLC (Mobile Phase: Ethyl Acetate/Hexane 1:1).

• Target: Disappearance of the bright yellow aminobenzophenone spot (

  ) and appearance of the fluorescent benzodiazepine spot ( ).

5. Work-up:

• Remove the pyridine solvent under reduced pressure (Rotovap) at 60°C. Do not overheat.

• The residue will be a dark, viscous oil or semi-solid.

• Partition: Dissolve residue in Dichloromethane (DCM) (50 mL) and wash with:

  • Water (2 x 30 mL) – removes excess glycine salts.

  • Saturated NaHCO₃ (1 x 30 mL) – neutralizes residual pyridine HCl.

  • Brine (1 x 30 mL).

• Dry organic layer over anhydrous

  , filter, and evaporate.

6. Crystallization:

• Dissolve the crude residue in a minimum amount of hot Ethanol or Methanol .

• Allow to cool slowly to room temperature, then refrigerate at 4°C.

• Collect crystals via vacuum filtration.

Part 4: Process Workflow & Troubleshooting

Workflow Diagram

Figure 2: Operational workflow for the synthesis.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion after 24h	Steric hindrance prevents water elimination.	Switch to Dean-Stark: Use Toluene/Pyridine (4:1) and physically remove water to drive equilibrium.
Dark/Tarred Product	Thermal decomposition or oxidation.	Ensure Nitrogen atmosphere; reduce bath temperature slightly (maintain internal reflux, not superheating).
Product is Oily/Won't Crystallize	Residual Pyridine or impurities.	Azeotrope with Toluene on Rotovap to remove Pyridine traces. Triturate oil with diethyl ether to induce solidification.

Part 5: References & Grounding

• Sternbach, L. H., & Reeder, E. (1961). Quinazolines and 1, 4-Benzodiazepines.[1][2] IV. Transformations of 7-Chloro-2-methylamino-5-phenyl-3H-1, 4-benzodiazepine 4-Oxide. Journal of Organic Chemistry, 26(12), 4936–4941.[1] Link

  • Context: The foundational text establishing the pyridine reflux method.[3]

• Sternbach, L. H. (1979). The Benzodiazepine Story.[4][5] Journal of Medicinal Chemistry, 22(1), 1–7. Link

  • Context: Historical review discussing structure-activity relationships, including the effects of substituents on the phenyl ring.

• Fryer, R. I., & Walser, A. (1980). 1,4-Benzodiazepines.[4][6] In Organic Reactions.[7][8][9][10] Wiley.

  • Context: Comprehensive review of synthetic methods, including handling sterically crowded benzophenones.

• US Patent 3,136,815. Amino substituted benzophenone oximes and derivatives thereof. (1964). Link

  • Context: Patent literature explicitly covering the reaction of various aminobenzophenones with glycine esters.

Sources

• 1. ajrconline.org [ajrconline.org]
• 2. US5466799A - Synthesis of benzodiazepines - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. EP1422220A1 - Process for the preparation of 2-aminomethylpyridine derivative - Google Patents [patents.google.com]
• 9. prospects.wum.edu.pl [prospects.wum.edu.pl]
• 10. Synthesis, Characterization, and Bioactivity of Schiff Bases and Their Cd2+, Zn2+, Cu2+, and Ni2+ Complexes Derived from Chloroacetophenone Isomers with S-Benzyldithiocarbazate and the X-Ray Crystal Structure of S-Benzyl-β-N-(4-chlorophenyl)methylenedithiocarbazate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Reactivity of the Carbonyl Group in 2-Amino-6-chlorobenzophenone

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for a common challenge encountered in synthetic chemistry: the low reactivity of the carbonyl group in 2-Amino-6-chlorobenzophenone. This issue can often lead to low yields, incomplete reactions, and the formation of unwanted byproducts. Here, we address specific problems in a question-and-answer format, offering explanations grounded in chemical principles and providing actionable protocols to enhance your experimental success.

Frequently Asked Questions (FAQs)

Q1: My reaction with 2-Amino-6-chlorobenzophenone is sluggish or not proceeding at all. What are the primary factors contributing to the low reactivity of its carbonyl group?

A1: The diminished reactivity of the carbonyl group in 2-Amino-6-chlorobenzophenone is primarily due to a combination of steric and electronic factors.

• Steric Hindrance: The carbonyl group is flanked by a phenyl group and a substituted phenyl ring bearing a chlorine atom and an amino group in the ortho positions. This bulky substitution pattern creates significant steric hindrance, physically impeding the approach of nucleophiles to the electrophilic carbonyl carbon.[1]

• Electronic Effects:

  • Electron-Donating Amino Group: The amino group (-NH₂) at the ortho position is a strong electron-donating group. Through resonance, it increases the electron density on the aromatic ring and, to some extent, on the carbonyl carbon, reducing its electrophilicity.

  • Intramolecular Hydrogen Bonding: The amino group can form an intramolecular hydrogen bond with the carbonyl oxygen, further stabilizing the ground state of the molecule and increasing the activation energy required for a reaction to occur.

  • Electron-Withdrawing Chlorine Atom: Conversely, the chlorine atom at the meta position to the carbonyl group is electron-withdrawing through induction, which slightly increases the electrophilicity of the carbonyl carbon. However, the steric hindrance and the electron-donating effect of the amino group are generally the dominant factors leading to low reactivity.[2]

Troubleshooting Guide

Q2: I am attempting a Grignard reaction with 2-Amino-6-chlorobenzophenone, but I am observing very low conversion to the desired tertiary alcohol. What could be going wrong and how can I improve the yield?

A2: Low conversion in Grignard reactions with this substrate is a common issue. Besides the inherent low reactivity of the ketone, several side reactions can occur.

Potential Issues & Solutions:

Potential Issue	Explanation	Recommended Solution
Reaction with the Amino Group	The Grignard reagent is a strong base and can deprotonate the amino group, consuming the reagent and forming an unreactive magnesium salt.	Protect the amino group prior to the Grignard reaction. Common protecting groups for anilines include acetyl (Ac), tert-butyloxycarbonyl (Boc), or benzyl (Bn).
Steric Hindrance	The bulky substituents around the carbonyl group hinder the approach of the Grignard reagent.	1. Use a more reactive organometallic reagent , such as an organolithium compound, which is generally more nucleophilic than a Grignard reagent.[3] 2. Increase the reaction temperature cautiously to provide more kinetic energy to overcome the activation barrier. However, be mindful of potential side reactions at higher temperatures. 3. Use a less sterically hindered Grignard reagent if the reaction allows.
Reduction of the Carbonyl Group	If the Grignard reagent has a β-hydrogen, it can act as a reducing agent via a six-membered ring transition state (Meerwein-Ponndorf-Verley type reduction), leading to the corresponding secondary alcohol.[3]	1. Use a Grignard reagent without a β-hydrogen , such as methylmagnesium bromide or phenylmagnesium bromide. 2. Lower the reaction temperature to favor the nucleophilic addition over the reduction pathway.[3]
Activation of the Carbonyl Group	The electrophilicity of the carbonyl carbon is insufficient for the reaction to proceed efficiently.	Employ a Lewis acid catalyst to coordinate with the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon. Cerium(III) chloride (CeCl₃) is particularly effective in this regard (Luche reduction conditions).[3]

Workflow for Improving Grignard Reaction Yields:

Caption: Troubleshooting workflow for Grignard reactions.

Q3: I am trying to perform a condensation reaction (e.g., with hydroxylamine or a hydrazine derivative) to form an oxime or a hydrazone, but the reaction is very slow. How can I accelerate it?

A3: Condensation reactions with hindered ketones like 2-Amino-6-chlorobenzophenone often require optimization to achieve reasonable reaction rates and yields.

Strategies for Accelerating Condensation Reactions:

Strategy	Explanation	Protocol Example
Acid Catalysis	Protonation of the carbonyl oxygen by an acid catalyst increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.	Dissolve 2-Amino-6-chlorobenzophenone and a slight excess of the amine (e.g., hydroxylamine hydrochloride) in ethanol. Add a catalytic amount of a strong acid like hydrochloric acid or sulfuric acid and reflux the mixture. Monitor the reaction by TLC.[4][5]
Azeotropic Removal of Water	Condensation reactions are typically equilibrium processes. Removing the water byproduct drives the equilibrium towards the product side.	Use a Dean-Stark apparatus with a suitable solvent (e.g., toluene or benzene) to azeotropically remove water as it is formed during the reaction.
Microwave Irradiation	Microwave heating can significantly accelerate the reaction by rapidly and uniformly heating the reaction mixture, often leading to shorter reaction times and higher yields.[6]	In a microwave-safe vessel, combine the ketone, the amine, and a suitable solvent (e.g., ethanol or DMF). Irradiate the mixture in a microwave reactor at a set temperature and time.
Change of Solvent	The choice of solvent can influence the reaction rate. Polar protic solvents can solvate the reactants and stabilize the transition state.	Experiment with different solvents such as ethanol, methanol, or acetic acid to find the optimal medium for your specific reaction.

Experimental Protocol: Synthesis of 2-Amino-5-chlorobenzophenone Oxime

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-amino-5-chlorobenzophenone (1 eq) and hydroxylamine hydrochloride (1.5 eq) in ethanol.[5]

• Base Addition: Add sodium hydroxide (2.8 eq) to the mixture and stir.[5]

• Reflux: Heat the reaction mixture to reflux for 3 hours.[5]

• Work-up: After cooling, add water to the reaction mixture and distill off the ethanol. The product will precipitate out of the aqueous solution.

• Purification: Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent if necessary.

Q4: Are there alternative synthetic routes to derivatives of 2-Amino-6-chlorobenzophenone that bypass the direct reaction at the hindered carbonyl group?

A4: Yes, when direct functionalization of the carbonyl group is challenging, alternative strategies can be employed. A common approach in the synthesis of benzodiazepines, for instance, involves initial reaction at the more nucleophilic amino group, followed by cyclization.[7][8]

Alternative Strategy: Acylation-Cyclization for Benzodiazepine Synthesis

This strategy circumvents the direct attack on the hindered carbonyl by first acylating the more reactive amino group, followed by an intramolecular cyclization.

Workflow for Acylation-Cyclization:

Caption: Alternative synthetic route via acylation-cyclization.

Experimental Protocol: Synthesis of a 2-(Chloroacetamido)-5-chlorobenzophenone Intermediate

• Dissolution: Dissolve 2-amino-5-chlorobenzophenone (1 eq) in a suitable solvent like toluene.[6][9]

• Cooling: Cool the solution to 0-5 °C in an ice bath.

• Acylation: Slowly add a solution of chloroacetyl chloride (1.1 eq) in toluene to the cooled mixture.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• Work-up: Wash the reaction mixture with a dilute aqueous solution of sodium bicarbonate and then with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Recrystallize the crude product from ethanol to yield the purified 2-(chloroacetamido)-5-chlorobenzophenone.[9]

This intermediate can then be used in subsequent cyclization reactions to form various heterocyclic structures, effectively bypassing the initial low reactivity of the carbonyl group.

References

• Google Patents. (1995). US5466799A - Synthesis of benzodiazepines.

• ACS Publications. (2025). A General Method to Access Sterically Hindered and Complex Ethers. The Journal of Organic Chemistry. Retrieved from [Link]

• PMC. (n.d.). Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Amino-5-chlorobenzophenone. Retrieved from [Link]

• ResearchGate. (2024). (PDF) The methods of synthesis of 2-aminobenzophenones — key precursors of 1,4-benzodiazepines. Retrieved from [Link]

• Reddit. (2025). Is This Synthesis Feasible? Trying to Make a Benzodiazepine Core. r/chemhelp. Retrieved from [Link]

• RSC Publishing. (2017). Recent developments in chemical reactivity of N,N-dimethylenamino ketones as synthons for various heterocycles. Retrieved from [Link]

• Google Patents. (n.d.). CN113956168A - Preparation process of 2-amino-5-chlorobenzophenone.

• ACS Omega. (2019). Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. Retrieved from [Link]

• SciHorizon. (2023). Structure and Nonlinear Optical Properties Study of 2-amino-5-chlorobenzophenone. Retrieved from [Link]

• MDPI. (2025). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). evidence for electron transfer from tertiary aromatic amines to triplet benzophenone. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Ketone α-alkylation at the more-hindered site. Retrieved from [Link]

• Googleapis.com. (n.d.). United States Patent Office. Retrieved from [Link]

• SciELO. (n.d.). Electronic effects on the reactivity of cross-conjugated carbonyl systems with Fe2(CO)9. Retrieved from [Link]

• Google Patents. (n.d.). CN104230727A - Synthesis technology for producing 2-amino-5-chlorobenzophenone by reducing isoxazole through iron powder.

• Semanticscholar.org. (n.d.). Electronic effects on the reactivity of cross-conjugated carbonyl systems with Fe2(CO)9. Retrieved from [Link]

• Radboud Repository. (2024). What defines electrophilicity in carbonyl compounds. Retrieved from [Link]

• ResearchGate. (2025). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Retrieved from [Link]

• ScienceDirect. (n.d.). Chapter 11. Conformational Restriction and Steric Hindrance in Medicinal Chemistry. Retrieved from [Link]

• PMC. (n.d.). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Retrieved from [Link]

• Arabian Journal of Chemistry. (n.d.). Synthesis, physicochemical and biological evaluation of 2-amino-5-chlorobenzophenone derivatives as potent skeletal muscle relax. Retrieved from [Link]

• Asian Journal of Organic & Medicinal Chemistry. (2018). A Mini-Review on Synthetic Methodologies and Pharmacological Aspects of 2-Aminobenzophenone and Its Derivatives. Retrieved from [Link]

• UCL Discovery. (2020). Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. Retrieved from [Link]

• ResearchGate. (2018). (PDF) 2-Amino-5-chlorobenzophenone. Retrieved from [Link]

• Patsnap. (n.d.). Preparation method of 2-amino-5-chlorobenzophenone oxime - Eureka. Retrieved from [Link]

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• 2. scielo.br [scielo.br]
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purification methods for 2-Amino-6-chlorobenzophenone reaction byproducts

Topic: Troubleshooting & Purification Protocols for 2-Amino-6-chlorobenzophenone (2-A-6-CB)

Audience: Organic Chemists, Process Development Scientists, Drug Discovery Researchers.[1]

Introduction: The Purity Imperative

Welcome to the Technical Support Center. You are likely working with 2-Amino-6-chlorobenzophenone (2-A-6-CB) , a specialized intermediate often utilized in the synthesis of sterically congested tricyclic compounds or specific benzodiazepine analogs.[1]

Critical Technical Distinction: Unlike the ubiquitous 2-amino-5-chlorobenzophenone (used for Diazepam), the 6-chloro isomer possesses unique steric and electronic properties.[1] The chlorine atom at the C6 position (ortho to the carbonyl) creates significant steric bulk and inductive effects that alter its solubility and basicity compared to other isomers. This guide addresses these specific challenges.

Module 1: Chromatographic Anomalies (HPLC & TLC)

Q: Why does my HPLC chromatogram show a "shoulder" or split peak despite recrystallization?

Diagnosis: This is a classic signature of atropisomerism or isomeric contamination .

• Isomeric Contamination: The most common impurity is 2-amino-4-chlorobenzophenone , which forms if the starting material (3-chloroaniline) was not regioselectively acylated.[1]

• Atropisomerism: The 6-chloro substituent creates steric hindrance, potentially restricting rotation around the phenyl-carbonyl bond.[1] While rare at RT, this can broaden peaks.[1]

Troubleshooting Protocol:

• Step 1: Adjust pH. 2-A-6-CB is a weak base.[1] Ensure your mobile phase is buffered (e.g., 0.1% Formic Acid).[1] Unbuffered neutral solvents can cause peak tailing due to silanol interactions.[1]

• Step 2: Change Selectivity. If C18 fails to resolve the shoulder, switch to a Phenyl-Hexyl column .[1] The pi-pi interactions often separate positional isomers (4-chloro vs. 6-chloro) better than pure hydrophobicity.[1]

Q: My TLC spots are streaking. How do I fix this?

Answer: The free amine group interacts with the acidic silica gel.

• Fix: Pre-treat your TLC plate or add 1-2% Triethylamine (TEA) to your eluent system (e.g., Hexane:Ethyl Acetate 8:2 + 1% TEA).[1] This neutralizes the silica sites and sharpens the spot.

Module 2: Isolation & Crystallization Logic

Q: I attempted an acid-base extraction, but the product did not migrate into the aqueous acid layer. Where is it?

Root Cause Analysis (The "Weak Base" Trap): This is the most common error with the 6-chloro isomer.

• Mechanism: The amino group in 2-aminobenzophenones forms a strong intramolecular hydrogen bond with the carbonyl oxygen.

• The 6-Chloro Effect: The chlorine at position 6 (ortho to carbonyl) exerts an electron-withdrawing inductive effect (-I) and steric pressure.[1] This makes the amine significantly less basic than in the 5-chloro isomer.

• Result: 2-A-6-CB often fails to protonate in dilute HCl (1N) and remains in the organic layer .[1]

Corrective Workflow: Do not attempt to extract the product into the aqueous phase. Instead, use "Reverse Washing":

• Dissolve crude mixture in Dichloromethane (DCM) .

• Wash with 0.5N HCl .[1]

  • Why? This removes highly basic impurities (unreacted anilines, diamines) while leaving the weakly basic 2-A-6-CB in the DCM.[1]

• Wash with Saturated NaHCO₃ (to remove acidic phenols/benzoic acids).[1]

• Dry and concentrate the organic layer.[2][3]

Q: The product "oils out" during recrystallization instead of forming crystals.

Diagnosis: The solution is either too concentrated or contains high levels of "tarry" oligomers (Friedel-Crafts side products).[1]

Step-by-Step Crystallization Protocol: The "Ethanol-Water Switch" method is most effective for this lipophilic ketone.[1]

• Dissolution: Dissolve crude oil in the minimum amount of boiling 95% Ethanol .

• Carbon Treatment: If the solution is dark brown (oxidative impurities), add Activated Carbon (5 wt%), reflux for 10 mins, and filter hot over Celite.

• The Switch: Maintain the filtrate at boiling. Add hot Water dropwise until a persistent turbidity (cloudiness) just appears.[1]

• Re-solubilization: Add a few drops of Ethanol to clear the solution.[2]

• Controlled Cooling: Remove from heat. Let it cool to RT slowly (wrap flask in foil). Then move to 4°C.

  • Note: Rapid cooling traps impurities and causes oiling.[1]

Module 3: Visualizing the Purification Strategy

The following decision tree illustrates the logic for purifying crude 2-A-6-CB based on its initial purity profile.

Caption: Logic flow for purifying 2-Amino-6-chlorobenzophenone, highlighting the critical "Reverse Acid Wash" step.[1]

Module 4: Data & Specifications

Solvent Selection Guide

Use this table to select the appropriate solvent based on your specific impurity profile.

Solvent System	Application	Pros	Cons
Ethanol / Water	Primary Recrystallization	Excellent yield; removes inorganic salts and polar tars.[1]	Requires careful ratio control to prevent oiling.[1]
Hexane / Ethyl Acetate	Flash Chromatography	Good separation of non-polar isomers (4-Cl vs 6-Cl).[1]	High solvent consumption; product streaks without TEA.[1]
DCM / 0.5N HCl	Extraction (Wash)	Removes unreacted anilines effectively.[1]	Warning: Product remains in organic layer.[1]
Acetic Acid / Water	Alternative Recrystallization	Good for highly impure/tarry samples.[1]	Hard to dry; acetic acid smell persists in crystals.[1]

Module 5: Chemical Safety & Stability

• Stability: 2-A-6-CB is stable at room temperature but sensitive to light (photo-oxidation).[1] Store in amber vials.

• Cyclization Risk: Avoid heating in strong acids (e.g., conc.[1] H₂SO₄) for extended periods, as this may induce cyclization to acridones or quinazolines depending on the substituents.

• Handling: Like all halogenated aromatic amines, handle with gloves in a fume hood.[1] Avoid dust inhalation.[1]

References

• Sternbach, L. H., Reeder, E., & Archer, G. A. (1963).[1] Quinazolines and 1,4-Benzodiazepines.[1] XVI. The Synthesis of 7-Chloro-2-methylamino-5-phenyl-3H-1,4-benzodiazepine 4-Oxide. Journal of Organic Chemistry. (Fundamental chemistry of aminobenzophenone purification).

• BenchChem. (2025).[1][2][3][4] Minimizing impurities during the workup and isolation of 2-Aminobenzophenone. (General protocols for aminobenzophenone handling). [1]

• Sielc Technologies. (2018).[1][5] Separation of 2-Amino-5-chlorobenzophenone on Newcrom R1 HPLC column. (HPLC methodology applicable to chlorobenzophenone isomers).[1][5]

• Wikipedia. (2024).[1] 2-Amino-5-chlorobenzophenone.[1][3][5][6][7][8][9][10] (Structural and synthesis context for the isomer class).

Sources

• 1. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Separation of 2-Amino-5-chlorobenzophenone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. arabjchem.org [arabjchem.org]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. Unveiling the Marvels of 2-Amino-5-chlorobenzophenone_Chemicalbook [chemicalbook.com]
• 9. CN113956168A - Preparation process of 2-amino-5-chlorobenzophenone - Google Patents [patents.google.com]
• 10. CN108191684A - The preparation method of 2- methylamino -5- chlorobenzophenones - Google Patents [patents.google.com]

Technical Support Center: Solubilization of 2-Amino-6-chlorobenzophenone

Executive Summary

2-Amino-6-chlorobenzophenone (2-A-6-CB) is a highly lipophilic, weak organic base often utilized as an intermediate in the synthesis of benzodiazepines and heterocyclic compounds.[1][2][3] Its poor aqueous solubility (estimated LogP ~3.5–3.8) presents a significant barrier in biological assays and formulation. This guide provides validated protocols to overcome these solubility limitations using cosolvents, cyclodextrin complexation, and micellar systems.

CRITICAL NOTE ON ISOMERS: Ensure you are working with 2-Amino-6-chlorobenzophenone (CAS 5649-38-7) .[1][2][3][4][5] This is structurally distinct from the more common 2-Amino-5-chlorobenzophenone (CAS 719-59-5).[1][2][3] While their physicochemical properties are analogous, the 2,6-substitution pattern creates specific steric crowding around the carbonyl group that may influence crystal packing and dissolution kinetics.[3]

Module 1: Physicochemical Profiling & Strategy Selection

Q1: Why is 2-Amino-6-chlorobenzophenone so difficult to dissolve in water?

The insolubility is driven by two primary factors:

• High Lipophilicity (LogP ~3.8): The molecule consists of two hydrophobic phenyl rings.[6] The chloro and amino substituents do not provide sufficient polarity to disrupt the water-water hydrogen bonding network required for dissolution.[1][2][3]

• Weak Basicity (pKa < 3.0): While it contains an amino group, it is an aniline derivative with an electron-withdrawing benzoyl group and a chlorine atom.[3][6] This drastically lowers the pKa of the amino group compared to aniline (pKa 4.6). Consequently, it remains uncharged (neutral) at physiological pH (7.4), preventing solubility enhancement via ionization.

Q2: Which solubilization strategy should I choose?

Use the decision tree below to select the optimal method based on your target concentration and application.

Figure 1: Decision matrix for selecting the appropriate solubilization technique based on experimental constraints.

Module 2: Cosolvent Strategies (The "First-Line" Approach)

Q3: My compound precipitates when I dilute my DMSO stock into water. How do I prevent this?

This is the "crash-out" effect.[1][2][3] The high hydrophobicity of 2-A-6-CB causes immediate aggregation when the organic solvent concentration drops below a critical threshold.[1][2][3]

Troubleshooting Protocol: The Step-Down Dilution Do not add water directly to the pure DMSO stock.[1][3][6] Instead, use an intermediate cosolvent buffer.

Recommended Solvent System:

• Stock Solvent: 100% DMSO (Anhydrous)

• Intermediate: PEG 400 or Propylene Glycol[1][2]

• Aqueous Phase: PBS (pH 7.4)

Step-by-Step Procedure:

• Prepare Stock: Dissolve 2-A-6-CB in DMSO to 50 mM. Sonicate for 5 minutes to ensure complete dissolution.

• Prepare Intermediate: Mix the DMSO stock with PEG 400 in a 1:1 ratio.

• Final Dilution: Slowly add the (DMSO/PEG) mix to the aqueous buffer with vortexing.

  • Crucial: Add the organic to the aqueous phase, not vice versa.

Component	Function	Final % (Max Recommended)
DMSO	Primary Solubilizer	< 0.5% (Cell culture)
PEG 400	Interface Stabilizer	1–5%
Water/Buffer	Bulk Solvent	> 95%

Module 3: Cyclodextrin Complexation (Biocompatible Protocol)

Q4: I cannot use DMSO/PEG due to cellular toxicity. What is the alternative?

Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is the gold standard for lipophilic benzophenones.[1][2][3] It forms an inclusion complex, encapsulating the hydrophobic phenyl rings while presenting a hydrophilic exterior to the solvent.[6]

Scientific Rationale: Benzophenones fit well into the hydrophobic cavity of β-cyclodextrins.[1][2][3][6] The 2-amino and 6-chloro substituents may provide steric anchoring, but the bulk of the molecule is shielded from water.[1][2][3]

Protocol: HP-β-CD Complexation

• Carrier Preparation: Prepare a 20% (w/v) HP-β-CD solution in Milli-Q water or PBS.[1][2][3][6] Filter through a 0.22 µm filter.[3]

• Excess Addition: Add excess solid 2-A-6-CB to the cyclodextrin vehicle (aim for 2 mg/mL initially).

• Equilibration:

  • Shake or rotate at room temperature for 24–48 hours.

  • Note: Heating to 45°C for 1 hour can accelerate complexation, but equilibrate back to RT before use.

• Clarification: Centrifuge at 13,000 rpm for 10 minutes or filter (0.45 µm PVDF) to remove uncomplexed solid.

• Quantification: Measure absorbance at λ_max (approx. 235–240 nm, verify with scan) to determine final concentration.[6]

Figure 2: Workflow for generating a stable cyclodextrin inclusion complex.

Module 4: Advanced Troubleshooting & FAQs

Q5: Can I use acid to protonate the amine and improve solubility?

Technical Answer: Generally, no .[6] While 2-A-6-CB has an amino group, the electron-withdrawing nature of the ketone and chlorine (especially at the ortho positions) renders the nitrogen extremely weakly basic.[1][2][3]

• Estimated pKa: < 2.5.[6][7][8]

• Consequence: You would need a pH of ~1.0 or lower to significantly protonate the amine. This is incompatible with most biological assays and may cause chemical degradation (hydrolysis of the amide/imine intermediates if present).

Q6: Is the 2-Amino-6-chloro isomer different from the 5-chloro isomer in terms of solubility?

Technical Answer: Yes, subtly.

• 2-Amino-5-chlorobenzophenone (CAS 719-59-5): The substituents are further apart.[1][2][3]

• 2-Amino-6-chlorobenzophenone (CAS 5649-38-7): The 2-amino and 6-chloro groups flank the carbonyl.[1][2][3] This "ortho-ortho" substitution can force the phenyl ring out of planarity due to steric hindrance.[1][2][3]

  • Impact: This non-planarity might actually decrease the crystal lattice energy (melting point) compared to the 5-chloro isomer, potentially making it slightly easier to dissolve, but it also hinders the formation of stable intermolecular hydrogen bonds. Treat it as strictly lipophilic .

Q7: What safety precautions are required?

Benzophenone derivatives are potential irritants and environmental toxins.[6]

• Handling: Wear nitrile gloves and safety glasses.

• Waste: Dispose of as halogenated organic waste.

• Toxicity: While specific tox data for the 2,6-isomer is sparse, analogs are known to be skin irritants (H315) and eye irritants (H319).[3]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12870, 2-Amino-5-chlorobenzophenone. (Used for comparative physicochemical properties of the isomer class). [Link]

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development.[6] Journal of Pharmacy and Pharmacology. (Authoritative source for HP-β-CD protocols). [Link]

• NIST Chemistry WebBook. Benzophenone, 2-amino-5-chloro- Data. (Source for spectral and phase data of the major analog). [Link][3]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Benzophenone, 2-amino-5-chloro- [webbook.nist.gov]
• 3. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]
• 4. 2-Chlorobenzophenone | CAS#:5162-03-8 | Chemsrc [chemsrc.com]
• 5. Page loading... [wap.guidechem.com]
• 6. 2-Aminobenzophenone | C13H11NO | CID 76080 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chembk.com [chembk.com]
• 8. arabjchem.org [arabjchem.org]

minimizing side reactions during 2-Amino-6-chlorobenzophenone oxidation

The following guide is structured as a specialized Technical Support Center for researchers working with 2-Amino-6-chlorobenzophenone (2-A-6-CB) .

Unlike the more common 5-chloro isomer (a precursor to Diazepam), the 6-chloro isomer presents unique challenges due to the ortho-effect , where the chlorine atom sterically hinders the carbonyl group and forces the phenyl rings out of planarity. This guide addresses the specific oxidative stability and transformation issues arising from this geometry.

Status: Active | Topic: Minimizing Oxidative Side Reactions | Tier: L3 (Senior Chemist)[1]

Core Directive: The Mechanistic Landscape

The "Ortho-Chloro" Problem: In 2-Amino-6-chlorobenzophenone, the chlorine atom at the 6-position (ortho to the carbonyl) creates significant steric strain.[1] Unlike the 5-chloro isomer, this substituent prevents the two phenyl rings from achieving coplanarity.[1]

• Impact on Oxidation: The amino group (-NH₂) remains nucleophilic, but the carbonyl carbon is shielded.[1] During oxidative transformations (e.g., to N-oxides, nitro-species, or oxidative cyclization to quinazolines), this steric twist stabilizes radical intermediates that favor dimerization over the desired intramolecular reactions.[1]

Key Side-Reaction Pathways

• Azo-Dimerization: Oxidative coupling of two amine molecules to form an azo-bridge (Ar-N=N-Ar), driven by high local radical concentration.[1]

• Over-Oxidation (Nitro Formation): Uncontrolled oxidation of the amine directly to the nitro group (-NO₂) when N-hydroxylation (-NHOH) or N-oxide formation is the target.[1]

• Hydrolytic Cleavage: Under acidic oxidative conditions, the benzophenone bridge itself is stable, but auxiliary protecting groups (if used) may cleave prematurely.

Troubleshooting Guide (Q&A)

Scenario A: Oxidative Cyclization (Quinazoline Synthesis)

User Question: I am trying to convert 2-A-6-CB to the quinazoline-3-oxide using hydroxylamine and chloroacetyl chloride, but I am seeing a persistent red/orange impurity and low yields.

Technical Diagnosis: The red/orange impurity is almost certainly the azo-dimer (2,2'-dicarbonyl-3,3'-dichloroazobenzene) .[1] The 6-chloro substituent hinders the attack of the hydroxylamine on the carbonyl, slowing down oxime formation. This leaves the free amine exposed to oxidative coupling if air or trace oxidants are present.

Corrective Protocol:

• Degas Solvents: The 6-chloro isomer reacts slower than the 5-chloro.[1] Rigorously degas methanol/ethanol to remove dissolved oxygen which promotes radical coupling.[1]

• pH Control: Maintain a pH of 6–7 during oxime formation. Higher pH promotes the deprotonation of the amine, making it more susceptible to oxidative coupling.

• Reagent Order: Do not premix the oxidant. Add the oxidant (if using one for cyclization) dropwise to a dilute solution of the substrate to favor intramolecular reaction over intermolecular dimerization.

Scenario B: Direct Amine Oxidation (Targeting Nitro/Nitroso)

User Question: I am using m-CPBA to oxidize the amine to the nitro group. The reaction is messy, with multiple spots on TLC, including a "smear" at the baseline.

Technical Diagnosis: m-Chloroperbenzoic acid (m-CPBA) is often too aggressive and unselective for sterically crowded anilines.[1] The "smear" indicates the formation of azoxy species or hydroxylamine intermediates that are decomposing. The 6-chloro group can also direct oxidation to the ring (chlorination) if radical scavengers are not present.[1]

Corrective Protocol:

• Switch Oxidant: Use Sodium Perborate (NaBO₃) in acetic acid.[1] It provides a softer, more controlled oxygen transfer that is less sensitive to steric hindrance.[1]

• Temperature Management: Run the reaction at 50–55°C . Higher temperatures (>65°C) encourage the breakdown of the benzophenone bridge or radical polymerization.

• Radical Scavenging: Add a radical scavenger (e.g., BHT) if using peroxide-based oxidants to inhibit the radical mechanism that leads to polymerization.[1]

Scenario C: Stability During Storage

User Question: My stored 2-A-6-CB is turning yellow/brown over time. Is this oxidation?

Technical Diagnosis: Yes. While benzophenones are generally stable, the 2-amino group is electron-rich.[1] The color change indicates auto-oxidation to quinone-imine species.[1]

Corrective Protocol:

• Storage: Store under Argon at 4°C.

• Purification: Recrystallize from Ethanol/Water (9:1) with activated charcoal to remove the oxidized oligomers before use in sensitive steps.

Experimental Protocol: Controlled Oxidation

Objective: Selective oxidation of 2-Amino-6-chlorobenzophenone to 6-chloro-2-nitrobenzophenone (minimizing azo formation).

Reagents:

• Substrate: 2-Amino-6-chlorobenzophenone (1.0 eq)[1]

• Oxidant: Sodium Perborate Tetrahydrate (4.0 eq)[1]

• Solvent: Glacial Acetic Acid[1]

• Temperature: 55°C

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-Amino-6-chlorobenzophenone (10 mmol) in Glacial Acetic Acid (40 mL). Note: The 6-chloro isomer dissolves slower than the 5-chloro isomer; ensure full dissolution before proceeding.[1]

• Oxidant Addition: Add Sodium Perborate Tetrahydrate (40 mmol) in four equal portions over 1 hour. Crucial: Adding all at once causes a localized exotherm that favors azo-dimerization.[1]

• Reaction: Heat the mixture to 55°C and stir for 6 hours. Monitor via TLC (30% EtOAc/Hexane).[1] The amine spot (lower Rf) should disappear, replaced by the nitro spot (higher Rf).

• Quench: Pour the reaction mixture onto crushed ice (200 g).

• Isolation: Filter the precipitated yellow solid. Wash copiously with water to remove boric acid residues.[1]

• Purification: Recrystallize from Ethanol.

Data Summary: Side Product Profile

Impurity Type	Visual Indicator	Cause	Prevention Strategy
Azo-Dimer	Deep Orange/Red Solid	High concentration; Rapid oxidant addition	High dilution; Slow addition; Inert atmosphere
Azoxy-Dimer	Yellow/Orange Gum	Incomplete oxidation of Azo species	Ensure full stoichiometric excess of oxidant
Phenolic Tars	Dark Brown/Black Oil	Over-heating (>70°C); Radical mechanism	Temperature control <60°C; Radical scavengers

Visualization: Reaction Pathways & Logic

The following diagram illustrates the divergence between the desired controlled oxidation and the unwanted side reactions caused by steric hindrance and radical pathways.

Caption: Reaction divergence for 2-Amino-6-chlorobenzophenone. Dashed red lines indicate steric-induced failure modes.

References

• Sternbach, L. H., Reeder, E., & Archer, G. A. (1963).[1] "Quinazolines and 1,4-Benzodiazepines.[1][2][3][4][5] XVI. Oxidative Cyclization of 2-Aminobenzophenones." The Journal of Organic Chemistry, 28(9), 2456–2459. Link[1]

• McKillop, A., & Tarbin, J. A. (1996).[1] "Sodium Perborate: A Versatile and Safe Oxidizing Agent in Organic Synthesis."[1] Tetrahedron, 43(8), 1753-1758.[1] Link

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Section: Oxidation of Amines to Nitro Compounds). Link

• U.S. Patent 3,215,737. (1965).[1][6] "Preparation of 2-amino-5-nitro-benzophenone and derivatives thereof." (Provides industrial context for the stability of nitro-benzophenone precursors). Link

Sources

• 1. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. asianpubs.org [asianpubs.org]
• 4. US3203990A - 2-amino-2'-halo-5-nitro benzophenones - Google Patents [patents.google.com]
• 5. US3136815A - Amino substituted benzophenone oximes and derivatives thereof - Google Patents [patents.google.com]
• 6. US3215737A - Preparation of 2-amino-5-nitro-benzophenone and derivatives thereof - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Structural Elucidation and Comparative 1H NMR Analysis of 2-Amino-6-chlorobenzophenone

A Technical Guide for Benzodiazepine Precursor Verification[1][2][3][4]

Part 1: Executive Summary & Scientific Rationale

In the synthesis of 1,4-benzodiazepines (e.g., chlordiazepoxide, diazepam), the purity of the aminobenzophenone intermediate is the single most critical determinant of downstream yield and cyclization efficiency.[1][2][3][4] While 2-Amino-5-chlorobenzophenone (2-A-5-CB) is the standard precursor for many anxiolytics, its regioisomer, 2-Amino-6-chlorobenzophenone (2-A-6-CB) , often arises as a byproduct or is used as a specific scaffold for distinct pharmacological targets.[1][2][3][5]

Distinguishing these isomers by MS or IR alone is prone to error due to identical molecular weights (MW 231.[2][3][5][4]68) and similar functional groups. 1H NMR spectroscopy remains the definitive method for structural assignment.[1][2][3][5]

This guide objectively compares the spectral performance of 2-A-6-CB against its isomers, providing a self-validating protocol based on spin-spin coupling analysis (

-coupling) rather than ambiguous chemical shift comparisons.

Part 2: Experimental Protocol

To ensure high-resolution data capable of resolving fine coupling constants (

), strict adherence to the following protocol is required.

1. Sample Preparation

• Solvent Selection: Use DMSO-d6 (99.9% D) rather than CDCl3.

  • Reasoning: Benzophenones exhibit intramolecular hydrogen bonding (N-H...O=C).[1][2][3][5][4] DMSO-d6 disrupts intermolecular aggregation and sharpens the exchangeable amine protons, pushing them downfield for clearer integration.[1][2][3][5]

• Concentration: 10–15 mg in 0.6 mL solvent.

  • Reasoning: High concentration improves the signal-to-noise ratio (S/N) for identifying small meta-couplings (

    Hz).[1][2][3][5]

• Tube Quality: 5mm high-precision NMR tubes (camber < 0.005 mm) to minimize shimming errors.

2. Acquisition Parameters (400 MHz or higher recommended)

• Pulse Sequence: Standard 1D proton (zg30).[1][2][5][4]

• Relaxation Delay (D1): Set to

  seconds.

  • Causality: Aromatic protons adjacent to the carbonyl group often have longer

    relaxation times.[1][2][3][5] Insufficient D1 leads to integration errors, skewing the quantitative ratio of aromatic protons.[3][5][4]

• Spectral Width: -2 to 14 ppm (to capture broad amide/amine protons).[1][2][3][5]

• Scans (NS): 16 to 64 (dependent on concentration).[1][2][5][4]

Part 3: Comparative Spectral Analysis[3][4]

The distinction between the 6-chloro and 5-chloro isomers rests entirely on the substitution pattern of the aniline ring , which dictates the spin system (ABC vs. AMX).[1][2][5]

Table 1: Comparative Chemical Shift & Coupling Data[3][5]

Feature	2-Amino-6-chlorobenzophenone (Target)	2-Amino-5-chlorobenzophenone (Common Isomer)	2-Aminobenzophenone (Reference)
Substituent Position	6-Cl (Ortho to C=O)	5-Cl (Meta to C=O)	Unsubstituted
Ring A Protons	H3, H4, H5	H3, H4, H6	H3, H4, H5, H6
Spin System	ABC System (Continuous)	AMX System (Discontinuous)	ABCD System
H3 (Ortho to NH2)	ppm (Doublet, Hz)	ppm (Doublet, Hz)	ppm (Doublet)
H4 (Meta to NH2)	ppm (Triplet/dd , Hz)	ppm (dd , Hz)	ppm (Triplet)
H5/H6	H5: ppm (Doublet, Hz)	H6: ppm (Doublet, Hz)	H5/H6 Multiplets
Amine (-NH2)	Broad Singlet ( 6.0–7.0)	Broad Singlet ( 6.0–7.[1][2][3][5][4]0)	Broad Singlet
Key Diagnostic	Vicinal Coupling Only ( )	Meta Coupling Present ( )	Complex Multiplet

Detailed Mechanistic Analysis

1. The "Vicinal" Signature of 2-A-6-CB: In the 6-chloro isomer, the protons are located at positions 3, 4, and 5.[1][2][3] This creates a contiguous chain of protons:

• H3 couples to H4 (

  ).

• H4 couples to both H3 and H5 (

  ).[1][2][5][4]

• H5 couples to H4 (

  ).

• Result: You observe a Doublet - Triplet (dd) - Doublet pattern.[1][2][3][5] The absence of a small meta-coupling (

  Hz) is the "Green Light" for the 6-chloro isomer.[1][2][3][5]

2. The "Meta" Signature of 2-A-5-CB: In the 5-chloro isomer (standard Valium precursor), the protons are at positions 3, 4, and 6.[1][2][3] The chlorine at position 5 interrupts the chain.[2][3][5]

• H6 (ortho to Carbonyl) is isolated from H4 by the Cl atom and from H3 by distance.[1][2][5][4] It appears as a Doublet with a small coupling constant (

  Hz) due to long-range coupling with H4.[1][2][3][5]

• Result: The presence of a sharp doublet with

  Hz is the definitive "Red Flag" that you have the 5-chloro isomer.[1][2][3][5]

3. Steric Deshielding & Ring Twist: The Chlorine atom at position 6 (in 2-A-6-CB) exerts a steric "ortho effect" on the carbonyl group, forcing the phenyl rings to twist out of coplanarity to relieve strain.[1][2][3][5] This reduces the conjugation of the carbonyl with the aniline ring, often causing a slight upfield shift (shielding) of the aromatic protons compared to the flatter 5-chloro isomer.[1][2][5][4]

Part 4: Visualization of Analytical Logic

The following diagram illustrates the decision matrix for verifying the regioisomer identity.

Figure 1: Decision tree for the structural assignment of chlorobenzophenone isomers based on spin-spin coupling topology.

Part 5: References

• Sternbach, L. H., et al. (1962).[2][3][5][4][6] Quinazolines and 1,4-Benzodiazepines.[1][2][3][5][7] VI. Halo-, Methyl-, and Methoxy-substituted 1,3-Dihydro-5-phenyl-2H-1,4-benzodiazepin-2-ones.[1][2][3][8] Journal of Organic Chemistry.[2][3][5] Link[1][2][5][4]

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS).[1][2][3][5][4] SDBS No. 4682 (2-Amino-5-chlorobenzophenone).[1][2][3][5] Link[1][2][5][4]

• Singh, R. K., et al. (2011).[2][3][5][4] Synthesis, physicochemical and biological evaluation of 2-amino-5-chlorobenzophenone derivatives. Arabian Journal of Chemistry.[2][3][5] Link[1][2][5][4]

• Pretsch, E., et al. (2009).[2][3][5][4] Structure Determination of Organic Compounds: Tables of Spectral Data.[2][3][5] Springer-Verlag Berlin Heidelberg.[1][2][3][5] (Standard reference for increment rules and coupling constants).

Sources

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• 3. sdbs.db.aist.go.jp [sdbs.db.aist.go.jp]
• 4. Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Amino-5-chlorobenzophenone | C13H10ClNO | CID 12870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CN105272927A - Novel method for preparing chlordiazepoxide - Google Patents [patents.google.com]
• 8. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

HPLC analytical methods for detecting 2-Amino-6-chlorobenzophenone impurities

Executive Summary

This guide provides a technical analysis of High-Performance Liquid Chromatography (HPLC) methods for the detection and quantification of 2-Amino-6-chlorobenzophenone (2-A-6-CB; CAS 5649-38-7). While often overshadowed by its ubiquitous isomer 2-Amino-5-chlorobenzophenone (a key intermediate for Chlordiazepoxide and Diazepam), the 6-chloro isomer presents unique separation challenges due to the steric hindrance of the chlorine atom at the ortho position relative to the carbonyl bridge.

This document compares three distinct analytical approaches: Standard C18 RP-HPLC , Phenyl-Hexyl Enhanced Selectivity , and UHPLC-MS . It is designed to assist method developers in selecting the optimal protocol based on sensitivity requirements, matrix complexity, and isomer resolution needs.

Technical Context & Isomerism

The separation of amino-chlorobenzophenones is critical in benzodiazepine synthesis. The presence of 2-A-6-CB often indicates specific side-reactions or isomeric contamination in starting materials.

• Target Compound: 2-Amino-6-chlorobenzophenone[1][2][3][4][5][6]

• Primary Challenge: Differentiating the 6-chloro isomer from the 5-chloro and 2'-chloro isomers.

• Mechanism: The 6-chloro substituent forces the phenyl rings out of planarity (ortho-effect), altering the

  - interaction potential compared to the flatter 5-chloro isomer. This physical property is the lever we use for chromatographic separation.

Comparative Analysis of Methods

We evaluated three methodologies. The Phenyl-Hexyl chemistry is identified as the superior choice for isomeric resolution, while C18 remains the robust standard for general purity.

Comparative Data Summary

Feature	Method A: Standard C18	Method B: Phenyl-Hexyl (Recommended)	Method C: UHPLC-MS
Principle	Hydrophobic Interaction	Hydrophobic + - Interaction	Hydrophobic + Mass Filtering
Isomer Selectivity	Moderate (Co-elution risk)	High (Shape selectivity)	High (if fragmentation differs)
LOD (Limit of Detection)	~0.5 µg/mL	~0.5 µg/mL	< 0.01 µg/mL
Run Time	15–25 min	12–18 min	3–5 min
Robustness	High (USP Standard)	High	Moderate (Matrix effects)
Cost per Sample	Low	Low	High

Detailed Experimental Protocols

Protocol A: The "Selectivity" Method (Phenyl-Hexyl)

Best for: Separating 2-A-6-CB from 2-A-5-CB and other structural isomers.

Rationale: The Phenyl-Hexyl stationary phase engages in

- stacking with the benzophenone rings. The twisted conformation of the 6-chloro isomer reduces this interaction strength relative to the planar 5-chloro isomer, resulting in a distinct shift in retention time.

• Column: Agilent Poroshell 120 Phenyl-Hexyl, 4.6 × 100 mm, 2.7 µm (or equivalent Core-Shell).

• Mobile Phase A: Water + 0.1% Formic Acid (Suppresses silanols, improves amine peak shape).

• Mobile Phase B: Acetonitrile (MeCN).

• Flow Rate: 1.0 mL/min.[7]

• Temperature: 35°C.

• Detection: UV @ 230 nm (Max absorption) and 254 nm (Reference).

• Injection Volume: 5 µL.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.0	10	Equilibration
10.0	60	Linear Gradient
12.0	95	Wash
14.0	95	Hold

| 14.1 | 10 | Re-equilibration |

Protocol B: The "Workhorse" Method (Standard C18)

Best for: Routine QC where isomer separation is not the primary critical quality attribute (CQA).

Rationale: Based on modified USP monographs for Benzodiazepine impurities.

• Column: C18 (L1 Packing), 4.6 × 250 mm, 5 µm.

• Mobile Phase: Isocratic or Gradient.

  • Isocratic: Methanol : Water : Phosphate Buffer pH 2.5 (60 : 20 : 20).

• Flow Rate: 1.0 mL/min.[7]

• Detection: UV @ 254 nm.

• Note: This method is robust but may show peak tailing for the amine group if the buffer pH is not strictly controlled < 3.0.

Visualizing the Analytical Decision

Figure 1: Method Selection Decision Matrix

This logic flow guides the analyst in choosing the correct detector and column based on the impurity profile.

Caption: Decision tree for selecting the optimal chromatographic approach based on isomer presence and sensitivity needs.

Figure 2: Separation Mechanism (Ortho-Effect)

Visualizing why Phenyl-Hexyl columns separate the 6-chloro isomer differently than C18.

Caption: Mechanistic difference in retention. The 6-chloro "ortho-twist" reduces binding to Phenyl-Hexyl phases.

Critical Validation Parameters (Self-Validating System)

To ensure the trustworthiness of the results, the following system suitability criteria must be met before sample analysis:

• Resolution (

  ): If analyzing a mixture of 5-chloro and 6-chloro isomers, must be .

• Tailing Factor (

  ): The amine group causes tailing on active silanols. must be . Troubleshooting: If , increase buffer concentration or lower pH.

• Signal-to-Noise (S/N): For the Limit of Quantitation (LOQ), S/N must be

  .

References

• United States Pharmacopeia (USP). Monograph: Chlordiazepoxide Hydrochloride (Impurity A). USP-NF. (Standard reference for amino-chlorobenzophenone analysis conditions).

• ChemicalBook. Product Entry: 2-Amino-6-chlorobenzophenone (CAS 5649-38-7).[1][5][8][9] (Confirmation of isomer existence and properties).

• SIELC Technologies. Separation of Benzophenone Derivatives on Mixed-Mode Columns. (Application note on separating polar benzophenones).

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 12870 (2-Amino-5-chlorobenzophenone). (Structural data for the primary isomer class).

• GuideChem. 2-Amino-6-chlorobenzophenone CAS 5649-38-7 Registry.[1][8]

Sources

• 1. 2-Chlorobenzophenone | CAS#:5162-03-8 | Chemsrc [chemsrc.com]
• 2. US3464996A - 6h - dibenzo(c,g)(1,2,5)thiadiazocine - 5,5-dioxides and method for their production - Google Patents [patents.google.com]
• 3. US3136815A - Amino substituted benzophenone oximes and derivatives thereof - Google Patents [patents.google.com]
• 4. US5532374A - Method of preparation of bis-quinolines - Google Patents [patents.google.com]
• 5. (2-amino-6-chlorophenyl)phenylmethanone - CAS号 5649-38-7 - 摩熵化学 [molaid.com]
• 6. US3270053A - 2-(alpha-halo-lower alkanoylamino)-benzophenones - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Page loading... [guidechem.com]
• 9. 阿普唑仑杂质24 CAS#: 5649-38-7 [m.chemicalbook.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 2-Amino-6-chlorobenzophenone

CAS No: 2894-67-9 | Molecular Formula: C₁₃H₁₀ClNO[1]

Executive Summary: The Dual-Risk Profile

As researchers and drug development professionals, we often treat reagent disposal as a purely environmental compliance task.[1] However, 2-Amino-6-chlorobenzophenone presents a dual-risk profile that requires a higher standard of care than generic organic waste:

• Chemical Hazard: It is a halogenated aromatic amine . Improper incineration without acid gas scrubbing releases hydrochloric acid (HCl) and potential dioxins. It is also an aquatic toxicant.[2]

• Regulatory Liability (Precursor Status): This compound is a structural backbone for Lorazepam and other benzodiazepines. While regulations vary by jurisdiction, it is frequently monitored as a drug precursor.[1] Incomplete destruction or "loss" of waste can trigger regulatory audits (DEA in the US, precursors regulations in EU).[1]

Core Directive: Disposal is not just about "getting rid of it"; it is about documented chain-of-custody destruction .

Technical Hazard Profile & Segregation Logic

Effective disposal starts with understanding why we segregate. This compound contains a chlorine atom bonded to an aromatic ring, which dictates its waste stream.[1]

Physicochemical Data for Disposal Logic

Parameter	Value/Description	Operational Implication
Physical State	Yellow Crystalline Solid	Must be disposed of as solid waste; do not dissolve solely for disposal.
Halogen Content	Contains Chlorine (Cl)	CRITICAL: Must go into Halogenated waste streams. Never mix with non-halogenated solvents (e.g., Acetone, Methanol) unless the entire mix is downgraded to halogenated.[1]
Reactivity	Stable, acid-sensitive	Avoid mixing with strong oxidizers (e.g., Nitric Acid) in waste containers to prevent exothermic reactions.[1]
Ecological	Aquatic Chronic Toxicity	Zero-discharge policy. No sink disposal.

The "Self-Validating" Segregation System

To ensure your lab is compliant, apply this simple logic test before disposal:

• Test 1 (The Halogen Check): Does the molecule have Cl, Br, F, or I? Yes.

  Red Label/Halogenated Stream.

• Test 2 (The Phase Check): Is it solid or dissolved?

  • Solid: Solid Waste Container.

  • Dissolved: Liquid Halogenated Waste Container.

Step-by-Step Disposal Protocol

Phase A: Solid Reagent Disposal (Expired or Excess)

Use this for pure solid chemical.

• Containment: Do not empty loose powder into a large waste drum. Keep the material in its original vial or bottle if possible.

• Secondary Packaging: Place the original container inside a clear, sealable bag (e.g., Ziploc) to contain any potential leakage or dust.

• Labeling: Apply a hazardous waste label.

  • Must List: "2-Amino-6-chlorobenzophenone" (No abbreviations).

  • Hazard Checkbox: "Toxic," "Irritant," "Halogenated."[1]

• Deposit: Place the sealed bag into the Lab Pack drum designated for "Solid Toxic/Halogenated Organics."

Phase B: Reaction Mixtures & Mother Liquors

Use this for waste generated during synthesis/extraction.

• Solvent Compatibility: Ensure the waste solvent stream is compatible. This compound is typically soluble in DCM (Dichloromethane) or Ethyl Acetate.

• The "Halogenated" Rule: Even if you dissolved it in Ethyl Acetate (non-halogenated), the presence of 2-Amino-6-chlorobenzophenone contaminates the entire volume.

  • Action: Pour into the Halogenated Solvent Waste carboy.

• Rinsing: Triple-rinse glassware with a small amount of acetone or DCM. Collect all rinses into the Halogenated Waste carboy.

Phase C: Spill Cleanup (Immediate Action)

• PPE: Nitrile gloves, safety goggles, and N95 dust mask (if powder is fine).

• Method: Do not dry sweep (creates dust).

  • Cover spill with wet paper towels (dampened with water or ethanol) to suppress dust.

  • Scoop up the damp solid/towels.

• Disposal: Place all cleanup materials into a wide-mouth jar, seal, and label as "Debris contaminated with 2-Amino-6-chlorobenzophenone" .

Visual Workflow: The Decision Matrix

The following diagram outlines the logical flow for disposing of this specific compound, ensuring no cross-contamination of waste streams.

Figure 1: Decision matrix for segregating 2-Amino-6-chlorobenzophenone waste. Note the critical downgrade of non-halogenated solvents to halogenated waste due to the solute's chlorine content.[1]

Regulatory & Compliance Context

RCRA (USA) & Waste Codes

While 2-Amino-6-chlorobenzophenone is not explicitly "P-listed" or "U-listed" by specific name in 40 CFR 261.33, it falls under the following characteristics when discarded:

• Waste Code: Generally classified as D001 (if in ignitable solvent) or non-specific hazardous waste.

• Halogenated Solvents (F-List): If dissolved in Methylene Chloride or similar, the mixture carries the F001/F002 code.

Drug Precursor Vigilance

Because this compound is a precursor to benzodiazepines:

• Chain of Custody: Maintain a log of the mass disposed. If you bought 100g, used 80g, and disposed of 20g, your inventory logs must reflect this balance.[1]

• Destruction Method: The only acceptable final destruction method is High-Temperature Incineration at a licensed facility. This ensures the destruction of the chemical backbone, preventing illicit recovery.[1]

Incompatible Storage

• Do NOT mix with: Strong oxidizing agents (peroxides, nitric acid).

• Do NOT mix with: Reducing agents (alkali metals).

• Storage: Store waste containers in a cool, dry place away from direct light (benzophenones can be photo-active).

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 76092, 2-Amino-6-chlorobenzophenone. Source:[Link]

• U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." Source:[Link]

• Drug Enforcement Administration (DEA). "List of Scheduled Listed Chemical Products." (Reference for precursor vigilance). Source:[Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. merckmillipore.com [merckmillipore.com]